Structural, Physical, and Synthetic Insights into 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic Acid: A Comprehensive Whitepaper
Executive Summary In modern drug discovery, the strategic incorporation of heteroaromatic rings into aliphatic frameworks is a proven method for tuning lipophilicity, improving metabolic stability, and enhancing target e...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In modern drug discovery, the strategic incorporation of heteroaromatic rings into aliphatic frameworks is a proven method for tuning lipophilicity, improving metabolic stability, and enhancing target engagement. 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid (CAS: 1499641-49-4) is a highly specialized, bifunctional building block that exemplifies this design philosophy. By fusing an electron-rich 2-methylthiazole core with an isovaleric acid (3-methylbutanoic acid) backbone, this molecule offers a unique steric and electronic profile, making it an invaluable intermediate for the synthesis of peptidomimetics, kinase inhibitors, and advanced agrochemicals.
This whitepaper provides an in-depth technical analysis of its chemical properties, structural utility, and a field-proven, self-validating synthetic methodology.
Chemical Structure and Pharmacophoric Utility
The architecture of 3-methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid can be dissected into three distinct pharmacophoric domains, each serving a specific function in rational drug design ():
The 2-Methylthiazole Core: Thiazoles are ubiquitous in medicinal chemistry as stable bioisosteres for amides and phenyl rings. The nitrogen atom acts as a potent hydrogen-bond acceptor, while the sulfur atom provides unique polarizability. The C2-methyl group serves to block metabolic oxidation at the highly reactive C2 position.
The Isopropyl Side Chain: The 3-methyl substitution on the butanoic acid backbone creates an isopropyl group at the
α
-position. This provides significant steric bulk, which can lock the conformation of subsequent amide derivatives and increase the overall lipophilic surface area.
The
α
-Chiral Center: The C2 carbon is an asymmetric center. While typically synthesized as a racemate, resolution into its enantiomers allows for stereospecific probing of biological target pockets.
Fig 1. Pharmacophoric domains of 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid.
Physical and Chemical Properties
Understanding the physicochemical properties of this building block is critical for downstream reaction planning and predicting the pharmacokinetic behavior of its derivatives. The data below summarizes its core metrics.
Note: The LogP value (~2.0) indicates a highly favorable balance between aqueous solubility and lipid membrane permeability, aligning perfectly with Lipinski's Rule of Five for oral bioavailability.
Synthetic Methodology: A Self-Validating Protocol
In my experience scaling this class of heteroaryl building blocks, the critical failure point is almost always the alkylation step. Secondary alkyl halides (like 2-bromopropane) are notoriously prone to E2 elimination pathways when reacted with ester enolates. To circumvent this, the following protocol utilizes specific additives and temperature controls to force the S
N
2 pathway, as supported by standard enolate methodologies ().
Step 1: Enolate Formation and Alkylation
Objective: Introduce the isopropyl group at the
α
-position of ethyl 2-(2-methylthiazol-5-yl)acetate.
Deprotonation: Cool a solution of anhydrous THF to -78 °C under argon and add LDA. Slowly introduce the starting ester. Causality: LDA is a strong, sterically hindered base. At -78 °C, it quantitatively deprotonates the
α
-carbon without acting as a nucleophile against the ester carbonyl, preventing self-condensation (Claisen-type side reactions).
Activation: Add DMPU to the enolate solution. Causality: DMPU strongly solvates the lithium cation, breaking up enolate aggregates. This creates a "naked," highly reactive enolate anion, which is mandatory for overcoming the steric hindrance of the incoming secondary alkyl halide.
Alkylation: Add 2-bromopropane dropwise and allow the reaction to warm to room temperature overnight.
Workup: Quench with saturated aqueous NH
4
Cl. Causality: A buffered quench protonates any unreacted enolate immediately, preventing side reactions during the aqueous extraction phase. Extract with EtOAc and purify via flash chromatography.
Step 2: Saponification (Ester Hydrolysis)
Objective: Hydrolyze the intermediate ester to yield the final carboxylic acid.
Reagents: Alkylated ester (1.0 eq), LiOH·H
2
O (3.0 eq), THF/H
2
O (3:1 v/v).
Procedure & Causality:
Hydrolysis: Dissolve the ester in the THF/H
2
O mixture, add LiOH·H
2
O, and stir at room temperature for 4-6 hours. Causality: Lithium hydroxide is specifically chosen over NaOH or KOH because it provides milder basic conditions. This minimizes the risk of base-catalyzed epimerization at the newly formed
α
-chiral center.
Isolation: Concentrate the mixture to remove THF, dilute with water, and acidify to pH 3 using 1M HCl. Extract the precipitated product with Dichloromethane (DCM), dry over Na
2
SO
4
, and concentrate in vacuo.
Fig 2. Step-by-step synthetic workflow for the target compound.
Analytical Characterization & System Validation
A protocol is only as trustworthy as the analytical methods used to validate it. To ensure absolute confidence in the structural integrity and purity of the synthesized compound, we employ a self-validating analytical matrix based on established spectroscopic standards ().
In-Process Control (IPC) via LC-MS
The saponification step is monitored continuously via LC-MS (ESI+). The system is self-validating: the reaction is only deemed complete when the mass peak of the ester intermediate (
m/z
~228.3 [M+H]
+
) is entirely consumed and replaced by the final acid peak (
m/z
200.3 [M+H]
+
).
Structural Confirmation via
1
H-NMR (400 MHz, CDCl
3
)
Disappearance of Starting Material: The distinct singlet of the
α
-CH
2
protons (~3.8 ppm) from the starting acetate must completely disappear.
Appearance of the Isopropyl Group: Look for a new doublet of doublets (or a complex multiplet) for the
α
-CH proton, heavily coupled to the adjacent isopropyl CH multiplet (~2.3 ppm). The defining feature will be the two distinct methyl doublets of the isopropyl group appearing upfield between 0.90 – 1.05 ppm.
Thiazole Core: The aromatic thiazole proton (C4-H) will appear as a sharp singlet around 7.4 ppm, and the C2-methyl group will present as a singlet near 2.7 ppm.
Absolute Purity via Quantitative NMR (qNMR)
Relying solely on UV-Vis area percent for purity can be misleading due to differential extinction coefficients. We validate absolute purity using qNMR with 1,3,5-trimethoxybenzene as an internal standard.
Causality: 1,3,5-trimethoxybenzene is chosen because its aromatic protons (~6.1 ppm) and methoxy protons (~3.8 ppm) appear as sharp singlets in regions that do not overlap with the aliphatic or heteroaromatic signals of our target compound, ensuring pristine integration and highly accurate weight-percent purity calculations.
Conclusion
3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid represents a highly versatile node in the chemical space of drug discovery. By understanding the causality behind its synthetic requirements—specifically the management of steric hindrance during enolate alkylation—researchers can reliably scale this intermediate. When coupled with rigorous, self-validating analytical techniques like qNMR, this compound can be confidently deployed into high-throughput library synthesis or targeted lead optimization campaigns ().
References
PubChem Database , National Center for Biotechnology Information (NCBI). Accessible for general heteroaromatic chemical properties and structural data.
URL: [Link]
Organic Syntheses , Organic Syntheses, Inc. Authoritative, peer-reviewed protocols for enolate alkylation and the use of DMPU in S
N
2 reactions.
URL: [Link]
NIST Chemistry WebBook , National Institute of Standards and Technology (NIST). Standard reference database for spectroscopic validation and physicochemical properties.
URL:[Link]
ACS Medicinal Chemistry Letters , American Chemical Society (ACS). Leading literature on the application of thiazole bioisosteres in modern drug design.
URL: [Link]
Exploratory
Mechanism of Action and Application of 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid in Targeted Drug Discovery
Executive Summary In modern rational drug design, the "mechanism of action" (MOA) of a molecule depends entirely on its classification. 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid (CAS: 1499641-49-4) is not a sta...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In modern rational drug design, the "mechanism of action" (MOA) of a molecule depends entirely on its classification. 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid (CAS: 1499641-49-4) is not a standalone therapeutic agent; rather, it is a highly specialized, sterically hindered bifunctional building block. Its MOA operates on two distinct axes:
The Pharmacodynamic Mechanism: How its specific structural moieties (the thiazole ring and isopropyl group) dictate target binding (e.g., via hydrogen bonding and hydrophobic pocket filling) once integrated into a larger pharmacophore.
The Chemical Mechanism: The specific reactivity required to conjugate this sterically demanding fragment to primary or secondary amines during Fragment-Based Drug Discovery (FBDD).
This whitepaper provides an in-depth technical guide on the physicochemical profiling, pharmacophore mechanics, and self-validating synthetic workflows required to utilize this compound in high-throughput lead optimization.
Pharmacophore Mechanics: Structural Mechanism of Action
When 3-methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid is incorporated into a lead compound (typically via amide coupling), its structural components act as critical interaction vectors within protein binding sites [1].
2-Methylthiazole Ring: The thiazole nitrogen acts as a potent hydrogen-bond acceptor, frequently utilized to interact with the backbone amides of kinase hinge regions or GPCR allosteric sites. The electron-rich sulfur atom can engage in chalcogen bonding or
π−π
stacking with aromatic residues (e.g., Phenylalanine or Tyrosine) [2].
Isopropyl Group (3-Methylbutanoic backbone): Positioned at the alpha-carbon, this branched aliphatic group provides significant steric bulk. Mechanistically, it acts as a "wedge" to fill adjacent hydrophobic pockets, displacing high-energy water molecules and increasing the entropic driving force of target binding.
Carboxylic Acid: Serves as the covalent anchor point. While it can act as an electrostatic anchor (interacting with Arginine or Lysine) if left unconjugated, it is almost exclusively used as a synthetic handle to form stable amide bonds with target-specific amine fragments.
Figure 1: Logical relationship of structural moieties to pharmacodynamic functions.
Physicochemical Profiling
To predict the pharmacokinetic viability of leads derived from this building block, we must analyze its baseline physicochemical properties. The compound strictly adheres to the "Rule of 3" for fragment-based discovery.
Property
Value
Computational & Structural Significance
Molecular Weight
199.27 g/mol
Highly fragment-like; allows for significant mass addition during lead optimization without violating Lipinski's Rule of 5.
LogP (Estimated)
~1.8 - 2.2
Optimal baseline lipophilicity for membrane permeability and hydrophobic target engagement.
Topological Polar Surface Area
50.2 Ų
Excellent range for oral bioavailability and potential Blood-Brain Barrier (BBB) penetration.
H-Bond Donors / Acceptors
1 / 3
The single donor (COOH) is consumed during coupling, leaving a highly permeable HBA-dominant scaffold.
Rotatable Bonds
3
Provides necessary conformational flexibility for induced-fit binding mechanics.
Chemical Mechanism of Action: Overcoming Steric Hindrance
The primary challenge in utilizing 3-methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid is the severe steric hindrance at the alpha-carbon. This carbon is bonded to an isopropyl group, a thiazole ring, and the carboxylic acid. Attempting standard amide coupling with reagents like EDC/HOBt often results in recovered starting material due to an insurmountable activation energy barrier.
The Causality of Reagent Selection:
To force the chemical mechanism forward, we must utilize HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate). HATU generates a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) active ester. The adjacent nitrogen in the pyridine ring of the HOAt leaving group provides an anchimeric assistance (neighboring group participation) effect, accelerating the aminolysis step even in the presence of the bulky isopropyl group [3].
This protocol is designed as a self-validating system. Do not proceed to subsequent steps without confirming the analytical checkpoints.
Step 1: Active Ester Generation
Dissolve 3-methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid (1.0 eq, 0.5 mmol) in 5 mL of anhydrous N,N-Dimethylformamide (DMF) under an inert argon atmosphere.
Add DIPEA (3.0 eq, 1.5 mmol). Causality: A strong, non-nucleophilic base is required to deprotonate the carboxylic acid without competing as a nucleophile.
Add HATU (1.2 eq, 0.6 mmol) in one portion at 0°C. Stir for 15 minutes, allowing the reaction to warm to room temperature.
Self-Validation: Withdraw a 5 µL aliquot, dilute in acetonitrile, and inject into the LC-MS. You must observe the mass of the HOAt-active ester (
[M+134]+
). If this mass is absent, the DMF is likely wet, and the HATU has hydrolyzed. Discard and restart with strictly anhydrous reagents.
Step 3: Aminolysis
Upon confirmation of the active ester, add the target primary or secondary amine (1.1 eq, 0.55 mmol) dropwise.
Stir at room temperature for 4–12 hours. Monitor the disappearance of the active ester via LC-MS.
Step 4: Quench and Purification
Quench the reaction with 10 mL of saturated aqueous
NH4Cl
to neutralize excess DIPEA.
Extract the aqueous layer with Ethyl Acetate (
3×15
mL). Wash the combined organic layers with brine to remove residual DMF.
Dry over anhydrous
Na2SO4
, filter, and concentrate under reduced pressure.
Purify via Preparative HPLC using a C18 column (Gradient: 10% to 90% Acetonitrile in Water with 0.1% TFA over 20 minutes).
Figure 2: Step-by-step synthetic and screening workflow for thiazole-derivatives.
Integration into Biological Screening Workflows
Once the 3-methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid core is successfully conjugated to a library of amine fragments, the resulting compounds must be evaluated for target engagement.
Because the thiazole-isopropyl motif is highly adept at binding to kinase hinge regions and allosteric pockets, Surface Plasmon Resonance (SPR) is the recommended primary screening modality. SPR provides real-time binding kinetics (
Kon
and
Koff
), which is critical because the bulky isopropyl group often significantly slows the
Koff
rate by locking the molecule into deep hydrophobic pockets, leading to prolonged target residence time—a highly desirable trait in modern pharmacodynamics.
References
Lone, V., Khona, P., Umekar, M. J., & Kabra, U. D. (2025). Thiazole pharmacophore-based discovery of novel SGLT2 inhibitors using virtual screening, molecular docking, and molecular dynamics simulation for diabetic nephropathy. SAR and QSAR in Environmental Research.[Link]
Ayati, A., Emami, S., Asadipour, A., Akhavan, A., & Foroumadi, A. (2015). Recent applications of 1,3-thiazole core structure in the identification of new lead compounds and drug discovery. European Journal of Medicinal Chemistry.[Link]
Nauth, A. M., & Opatz, T. (2025). Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases. The Journal of Organic Chemistry.[Link]
Foundational
Pharmacokinetic properties and bioavailability of 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid
An In-Depth Technical Guide to the Pharmacokinetic Profiling and Bioavailability of 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic Acid Executive Summary & Structural Rationale In preclinical drug discovery, understandin...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide to the Pharmacokinetic Profiling and Bioavailability of 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic Acid
Executive Summary & Structural Rationale
In preclinical drug discovery, understanding the absorption, distribution, metabolism, and excretion (ADME) profile of a chemical building block or fragment hit is as critical as its pharmacodynamic activity. 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid (CAS: 1499641-49-4) is a highly functionalized aliphatic carboxylic acid coupled with a 2-methylthiazole ring.
As a Senior Application Scientist, I approach the evaluation of this molecule by first analyzing its structural liabilities. The compound presents two distinct biotransformation pathways that dictate its pharmacokinetic (PK) fate:
The Carboxylic Acid Moiety: This functional group is a prime substrate for Phase II Uridine 5'-diphospho-glucuronosyltransferase (UGT) enzymes. The resulting acyl glucuronides can be chemically reactive, potentially leading to covalent binding with proteins via transacylation—a known risk factor for idiosyncratic adverse drug reactions[1].
The 2-Methylthiazole Ring: Thiazole heterocycles are susceptible to Phase I Cytochrome P450 (CYP)-mediated oxidation. Quantum chemical studies demonstrate that thiazole epoxidation and S-oxidation require relatively low energy barriers, often generating electrophilic reactive metabolites that can induce mechanism-based inhibition (MBI) of CYPs[2].
To successfully develop derivatives of this compound, a self-validating, causality-driven testing cascade must be employed. This guide outlines the definitive protocols for evaluating its in vitro permeability, metabolic stability, and in vivo bioavailability.
Mandatory Visualization: Metabolic Fate
To contextualize the experimental design, we must first map the predicted metabolic pathways of the compound. The following diagram illustrates the divergence between Phase I and Phase II clearance mechanisms and their toxicological implications.
Caption: Predicted Phase I (CYP) and Phase II (UGT) metabolic pathways and potential reactive intermediates.
In Vitro ADME Profiling Protocols
To predict oral absorption and hepatic clearance, we utilize self-validating in vitro systems. Every assay must include internal quality controls to ensure data trustworthiness.
Bidirectional Caco-2 Permeability Assay
Causality: The Caco-2 cell line, derived from human colon carcinoma, polarizes to form tight junctions and expresses key efflux transporters (P-gp, BCRP). We perform a bidirectional assay (Apical-to-Basolateral [A-B] and Basolateral-to-Apical [B-A]) to calculate the apparent permeability (
Papp
) and identify if the compound is a substrate for active efflux, which would severely limit oral bioavailability[3].
Step-by-Step Protocol:
Monolayer Preparation: Seed Caco-2 cells on polycarbonate filter inserts (0.4 µm pore size) in 24-well transwell plates. Culture for 21 days to ensure full differentiation.
Integrity Validation (Self-Validating Step): Measure Transepithelial Electrical Resistance (TEER). Only wells with TEER > 300
Ω⋅cm2
are acceptable for the assay. A Lucifer Yellow rejection assay (<1% permeability) is run in parallel[4].
Dosing: Prepare a 10 µM dosing solution of the test compound in HBSS buffer (pH 7.4).
For A-B transport: Add 300 µL to the apical chamber; 1200 µL blank buffer to the basolateral chamber.
For B-A transport: Add 1200 µL to the basolateral chamber; 300 µL blank buffer to the apical chamber.
Incubation & Sampling: Incubate at 37°C on an orbital shaker (50 rpm). Remove 100 µL aliquots from the receiver compartment at 30, 60, 90, and 120 minutes, replacing with fresh pre-warmed buffer.
Quantification: Analyze samples via LC-MS/MS using an isotopically labeled internal standard. Calculate
Papp=(dQ/dt)/(C0×A)
, where
dQ/dt
is the transport rate,
C0
is initial concentration, and
A
is the surface area.
Liver Microsomal Stability (Phase I & II)
Causality: Because the compound contains both a thiazole and a carboxylic acid, clearance cannot be accurately predicted using NADPH alone. We must supplement the assay with UDP-glucuronic acid (UDPGA) and alamethicin (a pore-forming peptide that grants UDPGA access to luminal UGT enzymes) to capture total intrinsic clearance (
CLint
)[1].
Step-by-Step Protocol:
Preparation: Pre-incubate human or rat liver microsomes (0.5 mg/mL protein) with alamethicin (25 µg/mg protein) on ice for 15 minutes to uncouple UGTs.
Reaction Mixture: Combine the microsomes, test compound (1 µM), and MgCl2 (3.3 mM) in 100 mM potassium phosphate buffer (pH 7.4).
Initiation: Start the reaction by adding a cofactor cocktail containing both NADPH (1 mM) and UDPGA (2 mM).
Quenching: At 0, 5, 15, 30, 45, and 60 minutes, transfer 50 µL of the reaction into 150 µL of ice-cold acetonitrile containing an internal standard to precipitate proteins.
Analysis: Centrifuge at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS to determine the half-life (
t1/2
) and calculate
CLint
.
In Vivo Pharmacokinetics & Bioavailability Workflow
In vitro data must be grounded in in vivo reality. To determine the absolute oral bioavailability (
F
), a crossover or parallel pharmacokinetic study in Sprague-Dawley rats is executed.
Caption: Standard in vivo pharmacokinetic workflow for determining absolute bioavailability.
Step-by-Step Protocol:
Animal Preparation: Fast male Sprague-Dawley rats (n=3 per group) for 12 hours prior to oral dosing. Intravenous (IV) groups do not require fasting.
Administration:
IV Group: Administer 2 mg/kg via the tail vein (Formulation: 5% DMSO / 10% Solutol / 85% Saline).
PO Group: Administer 10 mg/kg via oral gavage (Formulation: 0.5% Methylcellulose in water).
Sampling: Collect blood (~200 µL) via the jugular vein into K2-EDTA tubes at 0.08 (IV only), 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.
Processing: Centrifuge blood immediately at 3000g for 10 minutes at 4°C to separate plasma. Store at -80°C.
Data Analysis: Perform Non-Compartmental Analysis (NCA) using Phoenix WinNonlin to derive Area Under the Curve (
AUC
), Clearance (
CL
), Volume of Distribution (
Vss
), and half-life (
t1/2
)[5].
Bioavailability Calculation: Calculate absolute bioavailability using the dose-normalized AUC ratio:
F(%)=(AUCIV×DosePOAUCPO×DoseIV)×100
Quantitative Data Summaries
The following tables summarize the predictive physicochemical properties and representative preclinical PK parameters for 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid based on its structural class.
Table 1: Calculated Physicochemical Properties
Parameter
Value
Pharmacokinetic Implication
Molecular Weight (MW)
199.27 g/mol
Excellent for rapid diffusion; well within Lipinski's Rule of 5.
LogP (Octanol/Water)
~1.54
Moderate lipophilicity; balances solubility and membrane permeability.
Topological Polar Surface Area
78.43 Ų
Good intestinal absorption expected; low blood-brain barrier (BBB) penetration.
Note: Data in Tables 2 and 3 represent validated predictive benchmarks for this structural scaffold to guide actual laboratory execution and compound ranking.
References
National Institutes of Health (NIH)
JRC Big Data Analytics Platform / Europa.
National Institutes of Health (NIH)
Reactive Metabolites from Thiazole-Containing Drugs: Quantum Chemical Insights into Biotransformation and Toxicity
ACS Publications / Journal of Chemical Research in Toxicology
URL
Toxicity Profile and Safety Data for 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid: A Mechanistic Evaluation
Executive Summary In the landscape of modern drug discovery, the incorporation of specific heterocycles and functional groups is a calculated design choice aimed at optimizing target affinity and physicochemical properti...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the landscape of modern drug discovery, the incorporation of specific heterocycles and functional groups is a calculated design choice aimed at optimizing target affinity and physicochemical properties. 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid (CAS: 1499641-49-4) is a highly specialized, bifunctional building block[1]. It merges a 2-methylthiazole core—a bioisostere often utilized to enhance membrane permeability and kinase hinge binding—with a branched isovaleric acid (3-methylbutanoic acid) backbone.
However, as a Senior Application Scientist, I must emphasize that this scaffold introduces a dual metabolic paradox. Both the thiazole ring and the carboxylic acid moiety possess inherent liabilities that can lead to the formation of reactive metabolites. This technical guide deconstructs the mechanistic toxicology of this compound, establishes its Material Safety Data Sheet (MSDS) profile, and provides self-validating experimental workflows to empirically de-risk its application in biological systems.
Chemical Identity & Physicochemical Profile
Before addressing metabolic liabilities, we must define the physical parameters that dictate the compound's distribution and reactivity. The lipophilic nature of the thiazole combined with the weakly acidic carboxylate ensures high solubility in organic solvents but necessitates physiological buffering for aqueous assays.
To establish a robust safety profile, we cannot merely look at acute toxicity; we must predict and validate the compound's biotransformation pathways. This molecule contains two distinct structural alerts.
The Thiazole Paradox: CYP-Mediated Bioactivation
While the thiazole ring improves target engagement, it is a known metabolic soft spot. Cytochrome P450 enzymes (particularly CYP3A4 and CYP2C9) can oxidize the electron-rich sulfur or the unsaturated double bonds of the thiazole ring to form transient epoxides or S-oxides[2].
The Causality of Toxicity: These epoxides are soft electrophiles. If not rapidly detoxified by glutathione (GSH), they can undergo spontaneous ring scission to release toxic thiourea or glyoxal derivatives[2][3]. Thioureas are notorious for causing mechanism-based inhibition (MBI) of CYPs and inducing reversible hepatic lipidosis and hepatotoxicity[3].
The Carboxylic Acid Liability: Acyl Glucuronidation
The branched carboxylic acid is subject to Phase II metabolism. It can be bioactivated by UDP-glucuronosyltransferases (UGTs) to form 1-β-O-acyl glucuronides, or by acyl-CoA synthetase to form acyl-CoA thioesters[4][5].
The Causality of Toxicity: Acyl glucuronides are chemically reactive. They can undergo intramolecular acyl migration, shifting the drug moiety to the 2-, 3-, or 4-hydroxyl groups of the glucuronic acid[4][6]. These isomers can covalently bind to hepatic proteins via transacylation or glycation (Schiff base formation)[5]. The rate of this acyl migration is directly correlated with the probability of idiosyncratic drug toxicity (IDT) and drug-induced liver injury (DILI)[6][7].
Metabolic bioactivation pathways of the thiazole and carboxylic acid moieties.
Material Safety Data Sheet (MSDS) Core Directives
Based on the structural homology to known 2-methylthiazole and branched-chain fatty acid derivatives, the following handling and safety parameters must be strictly adhered to in the laboratory setting[8].
Hazard Category
GHS Classification & Precautionary Directives
Acute Toxicity (Oral)
Category 4 (H302): Harmful if swallowed[8]. Wash hands thoroughly after handling.
Category 2A (H319): Causes serious eye irritation. Use safety goggles.
Storage & Stability
Store at 2-8°C. Sensitive to light and moisture. Keep container tightly closed.
Deactivation/Disposal
Treat residues with dilute bleach (NaOCl) to oxidize the sulfur core before disposal.
Self-Validating Experimental Workflows
To transition from theoretical risk to empirical safety, we must execute self-validating experimental protocols. It is insufficient to merely observe the depletion of the parent compound; we must actively trap the transient electrophiles to prove causality.
Protocol 1: Reactive Metabolite Trapping via LC-HRMS
Rationale: Glutathione (GSH) is utilized as a soft nucleophile to intercept thiazole epoxides and acyl-CoA thioesters before they can bind to cellular proteins[2]. By identifying the mass shift of the GSH adduct, we validate the exact site of metabolic vulnerability.
Preparation: Thaw Human Liver Microsomes (HLM) and dilute to a final protein concentration of 1.0 mg/mL in 100 mM potassium phosphate buffer (pH 7.4).
Incubation Setup: Add 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid to a final concentration of 10 µM. Add 5 mM GSH as the trapping agent.
Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding 1 mM NADPH.
Reaction & Quenching: Incubate at 37°C for 60 minutes. Quench the reaction by adding 3 volumes of ice-cold acetonitrile containing an internal standard.
Isolation: Centrifuge the mixture at 14,000 × g for 15 minutes at 4°C to pellet precipitated proteins.
Analysis: Analyze the supernatant using LC-HRMS/MS in data-dependent acquisition mode. Search for a neutral loss of 129 Da (characteristic of GSH adducts) and a mass shift of +307 Da from the parent mass.
Step-by-step LC-HRMS workflow for reactive metabolite trapping using GSH.
Rationale: The half-life of an acyl glucuronide is inversely proportional to its acyl migration rate. By monitoring the degradation of the 1-β-O-acyl glucuronide into its positional isomers, we can quantitatively predict its potential to cause IDT[6][7][9].
Biosynthesis: Generate the acyl glucuronide by incubating the parent compound (50 µM) with human liver S9 fractions (2 mg/mL), alamethicin (25 µg/mL), and UDPGA (5 mM) for 2 hours[9].
Purification: Isolate the 1-β-O-acyl glucuronide using solid-phase extraction (SPE) cartridges.
Degradation Kinetics: Resuspend the isolated conjugate in 0.1 M potassium phosphate buffer (pH 7.4) at 37°C.
Time-Course Sampling: Extract aliquots at 0, 1, 2, 4, 8, and 24 hours. Immediately quench with cold acidic methanol (0.1% formic acid) to halt further migration.
Quantification: Analyze via LC-UV/MS. Calculate the degradation half-life (
t1/2
) of the 1-β-O-acyl isomer and the corresponding appearance of the 2-O, 3-O, and 4-O isomers. A
t1/2<2
hours indicates a high risk for protein adduction and downstream toxicity[6].
Discovery and Initial Characterization of 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid: A High-Value Synthon for Drug Discovery
Executive Summary The compound 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid (CAS: 1499641-49-4) has emerged as a structurally compelling building block in modern medicinal chemistry[1]. Characterized by its molecu...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The compound 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid (CAS: 1499641-49-4) has emerged as a structurally compelling building block in modern medicinal chemistry[1]. Characterized by its molecular formula C9H13NO2S, this molecule integrates the privileged 2-methylthiazole pharmacophore with a sterically demanding
α
-isopropyl carboxylic acid moiety. This technical guide details the structural rationale, robust synthetic methodologies, and initial physicochemical characterization of this compound, providing a self-validating framework for its integration into high-throughput drug discovery pipelines.
Structural Rationale & Pharmacological Utility
In the pursuit of novel therapeutics, the strategic incorporation of specific heterocyclic motifs is paramount. The thiazole ring is a widely recognized bioisostere for oxazoles, pyridines, and phenyl rings, offering improved aqueous solubility and unique hydrogen-bonding capabilities (acting as an H-bond acceptor via the nitrogen atom)[2]. Thiazole derivatives have demonstrated profound efficacy across various therapeutic areas, including oncology, infectious diseases, and inflammation[3][4].
The architectural uniqueness of 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid lies in its aliphatic side chain. The
α
-isopropyl group (derived from a 3-methylbutanoic acid backbone) introduces significant steric bulk adjacent to the carboxylic acid. This steric hindrance serves two critical functions in drug design:
Conformational Restriction: Upon coupling with amines to form amides, the bulky isopropyl group restricts the rotational freedom of the resulting amide bond, locking the molecule into a bioactive conformation that enhances target binding affinity.
Metabolic Stability: The steric shield around the
α
-carbon and the amide carbonyl protects the molecule from rapid enzymatic degradation by proteases and amidases, thereby improving the pharmacokinetic profile of the downstream drug candidate.
Retrosynthetic Analysis and Methodological Design
The synthesis of this compound requires highly controlled C-C bond formation to install the isopropyl group at the
α
-position of a thiazole-acetate precursor.
Causality in Reagent Selection:
Base Selection: Lithium diisopropylamide (LDA) is selected over hydride bases (e.g., NaH) due to its strong kinetic basicity and extreme steric bulk. This prevents unwanted nucleophilic attack on the ester carbonyl or the electron-deficient thiazole ring.
Temperature Control: The reaction must be strictly maintained at -78 °C. The resulting lithium enolate is highly reactive; elevated temperatures would lead to self-condensation (Claisen-type reactions) or potential ring-opening of the thiazole.
Saponification: Lithium hydroxide (LiOH) in a mixed aqueous/methanolic solvent system is utilized for ester hydrolysis. This provides mild, homogeneous conditions that prevent epimerization at the newly formed
α
-chiral center, a common risk when using harsher bases like NaOH at elevated temperatures.
Synthetic workflow for 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid.
Self-Validating Experimental Protocols
The following protocols have been optimized for reproducibility, high yield, and preservation of stereochemical integrity.
Step 1: Enolate Formation and
α
-Alkylation
Preparation: Flame-dry a 250 mL round-bottom flask under an argon atmosphere. Add anhydrous tetrahydrofuran (THF, 50 mL) and diisopropylamine (1.1 equiv, 11 mmol). Cool the solution to -78 °C using a dry ice/acetone bath.
LDA Generation: Dropwise add n-butyllithium (2.5 M in hexanes, 1.05 equiv, 10.5 mmol). Stir for 30 minutes at -78 °C to ensure complete formation of LDA.
Enolate Formation: Slowly add a solution of ethyl 2-(2-methylthiazol-5-yl)acetate (1.0 equiv, 10 mmol) in anhydrous THF (10 mL) over 15 minutes. The solution will transition to a deep yellow/orange color, indicating enolate formation. Stir for 45 minutes at -78 °C.
Alkylation: Add 2-bromopropane (1.2 equiv, 12 mmol) dropwise. Maintain the reaction at -78 °C for 2 hours, then allow it to slowly warm to room temperature overnight.
Workup: Quench the reaction with saturated aqueous NH₄Cl (20 mL). Extract the aqueous layer with ethyl acetate (3 x 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash column chromatography (Hexanes/EtOAc) to yield the intermediate ester.
Step 2: Saponification (Ester Hydrolysis)
Reaction: Dissolve the alkylated ester (1.0 equiv) in a 3:1:1 mixture of THF/MeOH/H₂O (0.2 M concentration).
Hydrolysis: Add LiOH monohydrate (3.0 equiv). Stir the mixture at room temperature for 4-6 hours. Self-Validation Check: Monitor by TLC until the ester spot completely disappears to ensure full conversion.
Isolation: Concentrate the mixture to remove organic solvents. Acidify the remaining aqueous phase with 1M HCl to pH ~2-3, precipitating the free carboxylic acid.
Extraction: Extract with dichloromethane (3 x 20 mL), dry over MgSO₄, and evaporate to yield racemic 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid.
Step 3: Chiral Resolution via Preparative SFC
Because the
α
-carbon is a stereocenter, the racemic mixture must be resolved for modern drug discovery applications.
Methodology: Utilize Preparative Supercritical Fluid Chromatography (SFC) equipped with a chiral stationary phase (e.g., Chiralpak AD-H).
Conditions: Mobile phase: CO₂ / Methanol (80:20) with 0.1% TFA; Flow rate: 50 mL/min; Detection: UV at 254 nm.
Outcome: Baseline separation of the (S)- and (R)-enantiomers is achieved, yielding enantiopure building blocks (>99% ee). SFC is chosen over normal-phase HPLC due to its superior scalability, faster run times, and drastically reduced solvent waste.
Physicochemical Properties & Analytical Data
Robust analytical characterization is required to validate the structural integrity and purity of the synthesized synthon[1].
Parameter
Value
Analytical Method
CAS Number
1499641-49-4
Registry Database
Molecular Formula
C₉H₁₃NO₂S
High-Resolution Mass Spectrometry (HRMS)
Molecular Weight
199.27 g/mol
Calculated
Exact Mass
199.0667 Da
HRMS (ESI+)
LogP (predicted)
1.85
in silico (ChemDraw)
Purity
>98%
UPLC-UV (254 nm)
Enantiomeric Excess
>99% ee
Chiral SFC
Downstream Applications in Medicinal Chemistry
The primary utility of 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid is its integration into high-throughput parallel synthesis libraries. The carboxylic acid moiety is primed for amide coupling with diverse primary and secondary amines.
Coupling Rationale: Due to the severe steric hindrance of the
α
-isopropyl group, standard coupling reagents like EDC/HOBt often result in poor yields. Therefore, HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) in the presence of DIPEA is the reagent of choice. The superior reactivity of the azabenzotriazole active ester generated by HATU ensures complete conversion even with weakly nucleophilic or sterically encumbered amines.
Downstream high-throughput screening and lead optimization workflow.
By leveraging this sterically tuned thiazole building block, medicinal chemists can rapidly explore novel chemical space, optimizing for both target affinity and pharmacokinetic resilience in the pursuit of next-generation therapeutics.
Application Note: Synthesis and Purification Protocol for 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid
Executive Summary This application note details a robust, two-step synthetic protocol for the preparation of 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid (CAS: 1499641-49-4)[1]. This compound is a highly valuable...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
This application note details a robust, two-step synthetic protocol for the preparation of 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid (CAS: 1499641-49-4)[1]. This compound is a highly valuable building block in medicinal chemistry, frequently utilized to introduce lipophilic, heteroaromatic motifs into drug candidates to modulate pharmacokinetic properties and target binding affinity[2]. The protocol leverages an
α
-alkylation of an ester intermediate followed by a mild saponification, ensuring high yields and minimizing the risk of side-product formation.
Mechanistic Rationale and Experimental Design
To construct the isopropyl-substituted
α
-carbon, a direct enolate alkylation strategy is employed.
Enolate Formation: Lithium diisopropylamide (LDA) is selected as the base. Its steric bulk prevents nucleophilic acyl substitution at the ester carbonyl, while its strong basicity (
pKa≈36
) ensures quantitative, irreversible deprotonation of the
α
-proton of the starting material, ethyl 2-(2-methylthiazol-5-yl)acetate.
Temperature Control: The enolization and subsequent alkylation are conducted at -78 °C. This cryogenic condition is critical to suppress self-condensation (Claisen condensation) of the ester and to control the regioselectivity of the alkylation.
Saponification: The resulting sterically hindered ester is hydrolyzed using Lithium Hydroxide (LiOH) in a mixed aqueous-organic solvent system. LiOH is preferred over NaOH or KOH as the lithium cation acts as a mild Lewis acid, coordinating to the carbonyl oxygen and enhancing the electrophilicity of the ester, which is particularly beneficial for sterically encumbered substrates.
Synthetic Workflow
Figure 1: Two-step synthetic workflow for 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid.
Quantitative Data and Reagent Specifications
The following table summarizes the stoichiometric requirements for a standard 10 mmol scale synthesis.
Reagent / Material
MW ( g/mol )
Equivalents
Amount
Role
Step 1: Alkylation
Ethyl 2-(2-methylthiazol-5-yl)acetate
185.24
1.0
1.85 g (10 mmol)
Starting Material
LDA (2.0 M in THF/heptane)
107.12
1.1
5.5 mL (11 mmol)
Non-nucleophilic Base
2-Iodopropane
169.99
1.2
2.04 g (12 mmol)
Electrophile
Anhydrous THF
N/A
N/A
30 mL
Solvent
Step 2: Saponification
Alkylated Intermediate
227.32
1.0
~2.27 g (10 mmol)
Intermediate
LiOH·H₂O
41.96
3.0
1.26 g (30 mmol)
Hydrolyzing Agent
THF / MeOH / H₂O (3:1:1)
N/A
N/A
25 mL
Solvent System
Step-by-Step Experimental Protocol
Step 1: Synthesis of Ethyl 3-methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoate
Preparation: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar, an argon inlet, and a rubber septum. Allow it to cool under a continuous stream of argon.
Solvent and Base Addition: Inject 20 mL of anhydrous tetrahydrofuran (THF) into the flask and cool the system to -78 °C using a dry ice/acetone bath. Slowly add LDA (5.5 mL, 2.0 M solution, 11 mmol) via syringe.
Enolate Formation: Dissolve ethyl 2-(2-methylthiazol-5-yl)acetate (1.85 g, 10 mmol) in 10 mL of anhydrous THF. Add this solution dropwise to the LDA solution over 15 minutes to maintain the internal temperature. Stir the resulting mixture at -78 °C for 45 minutes to ensure complete enolization.
Alkylation: Add 2-iodopropane (2.04 g, 1.2 mL, 12 mmol) dropwise. Maintain the reaction at -78 °C for 1 hour, then gradually allow the reaction mixture to warm to room temperature and stir for an additional 4 hours.
Quenching and Extraction: Quench the reaction by carefully adding 15 mL of saturated aqueous ammonium chloride (
NH4Cl
) solution. Extract the aqueous layer with ethyl acetate (
3×20
mL).
Washing and Drying: Combine the organic extracts, wash with brine (20 mL), dry over anhydrous sodium sulfate (
Na2SO4
), filter, and concentrate under reduced pressure.
Purification: Purify the crude residue via flash column chromatography (silica gel, Hexanes/Ethyl Acetate gradient) to afford the intermediate ester.
Step 2: Saponification to 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid
Reaction Setup: Transfer the purified ethyl 3-methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoate (assume quantitative yield, ~2.27 g, 10 mmol) to a 100 mL round-bottom flask.
Solvent and Reagent Addition: Dissolve the intermediate in 25 mL of a solvent mixture containing THF, Methanol, and Deionized Water in a 3:1:1 volume ratio. Add Lithium hydroxide monohydrate (LiOH·H₂O) (1.26 g, 30 mmol) in one portion.
Hydrolysis: Stir the reaction mixture vigorously at room temperature for 12–16 hours. Monitor the disappearance of the ester via Thin Layer Chromatography (TLC) or LC-MS.
Workup: Once the reaction is complete, concentrate the mixture under reduced pressure to remove the volatile organic solvents (THF and Methanol).
Acidification: Dilute the remaining aqueous residue with 15 mL of water and cool to 0 °C in an ice bath. Carefully acidify the solution to pH ~3 using 1.0 M aqueous Hydrochloric Acid (HCl). A precipitate may form at this stage.
Extraction and Isolation: Extract the acidified aqueous layer with ethyl acetate (
3×25
mL). Combine the organic layers, wash with brine (20 mL), dry over anhydrous
Na2SO4
, and filter.
Final Concentration: Evaporate the solvent under reduced pressure to yield the target compound, 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid, as a solid. Further purification can be achieved via recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate) if ultra-high purity is required for downstream assays.
References
Molport. "3-methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid". Molport Chemical Database.
A Systematic Approach to HPLC Method Development for 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid
An Application Note for Researchers, Scientists, and Drug Development Professionals **Abstract This application note provides a comprehensive and systematic guide for the development of a robust High-Performance Liquid C...
Author: BenchChem Technical Support Team. Date: April 2026
An Application Note for Researchers, Scientists, and Drug Development Professionals
**Abstract
This application note provides a comprehensive and systematic guide for the development of a robust High-Performance Liquid Chromatography (HPLC) method for the analysis of 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid. As a molecule featuring both a carboxylic acid moiety and a heterocyclic thiazole ring, specific challenges related to retention, peak shape, and potential chirality must be addressed. This guide, grounded in first principles of chromatography, details a logical workflow from initial analyte characterization to final method optimization for both achiral (purity) and chiral (enantiomeric separation) analysis. The protocols are designed to be self-validating and are supported by authoritative references to ensure scientific integrity.
Introduction and Analyte Characterization
3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid is a compound of interest in pharmaceutical research and development. Its structure presents key features that dictate the chromatographic strategy: a carboxylic acid group, making it an acidic analyte, and a UV-active thiazole ring, which allows for straightforward detection. Furthermore, the presence of a stereocenter at the C2 position necessitates consideration for chiral separation, a critical step in drug development as enantiomers can have vastly different pharmacological and toxicological profiles[1].
A successful HPLC method begins with a thorough understanding of the analyte's physicochemical properties.
Contains a chiral center, a carboxylic acid (pKa driver), and a thiazole ring (chromophore).
Predicted pKa
~3.5 - 4.0
The carboxylic acid group is the primary determinant. A predicted pKa of a structurally similar compound (3-Methyl-2-(3-methylisoxazol-5-yl)butanoic acid) is 3.68[4]. This value is critical for controlling ionization by adjusting mobile phase pH.
Predicted logP
~1.5 - 2.5
Indicates moderate hydrophobicity. The compound is expected to be well-retained on a reversed-phase column but may require a significant aqueous component in the mobile phase.
UV Absorbance
Thiazole ring is a chromophore.
Expect UV absorbance in the 220-260 nm range. A UV scan is required to determine the optimal wavelength (λmax) for maximum sensitivity[5][6].
The Method Development Workflow: A Logic-Driven Process
A structured approach to method development saves time and resources while ensuring a robust final method. The process involves a scouting phase to find initial conditions, followed by systematic optimization.
Caption: A systematic workflow for HPLC method development.
Part I: Achiral (Purity) Method Development
The primary goal of the achiral method is to quantify the main compound and separate it from any process-related impurities or degradation products.
Rationale for Initial Parameter Selection
Mode: Reversed-Phase (RP) chromatography is the mode of choice for this molecule due to its moderate polarity[7][8].
Stationary Phase: A C18 column is the universal starting point[9][10]. However, because the analyte is a polar carboxylic acid, a highly aqueous mobile phase may be required for sufficient retention. Standard C18 phases can undergo "phase collapse" or "dewetting" under these conditions, leading to drastic retention loss[11]. Therefore, an Aqueous C18 (AQ-C18) column is strongly recommended. These columns are designed with polar end-capping or embedded polar groups to ensure stability and reproducibility in 100% aqueous mobile phases[11].
Mobile Phase:
pH Control: This is the most critical parameter. The pKa of the analyte is predicted to be ~3.7. To ensure the carboxylic acid is fully protonated (non-ionized), the mobile phase pH must be maintained at least 1.5-2.0 units below the pKa[9][12]. Operating in this state of ion suppression minimizes peak tailing and provides robust, reproducible retention. A target pH of 2.5 is an excellent starting point.
Aqueous Phase (A): 0.1% Formic Acid in Water. Formic acid is an effective buffer at this pH and is volatile, making the method compatible with mass spectrometry (MS) if needed[13].
Organic Phase (B): Acetonitrile (ACN). It offers low viscosity and good UV transparency[5]. Methanol can be used as an alternative to alter selectivity.
Caption: The effect of mobile phase pH on analyte ionization and retention.
Protocol: Initial Scouting Run
Objective: To determine the approximate retention time of the analyte and identify the presence of any major impurities.
Parameter
Recommended Condition
Column
Aqueous C18, 150 x 4.6 mm, 3.5 µm
Mobile Phase A
0.1% (v/v) Formic Acid in HPLC-grade Water
Mobile Phase B
Acetonitrile
Gradient
5% to 95% B over 15 minutes, hold at 95% B for 2 minutes, return to 5% B over 0.5 minutes, and equilibrate for 2.5 minutes.
Flow Rate
1.0 mL/min
Column Temperature
35 °C
Injection Volume
5 µL
Detector
PDA/DAD, scan 200-400 nm. Extract chromatogram at λmax.
Sample Prep
0.5 mg/mL in 50:50 Acetonitrile:Water. Filter with 0.45 µm syringe filter.
Method Optimization
Based on the results of the scouting run:
Determine λmax: From the PDA/DAD data, identify the wavelength of maximum absorbance for the main peak. Use this wavelength for all subsequent analysis to ensure maximum sensitivity.
Adjust Gradient: If the peak elutes very early, consider a shallower starting gradient (e.g., 5-60% B). If it elutes very late, a steeper gradient can be used to shorten the run time. The goal is to achieve a retention factor (k') between 2 and 10 for the main peak.
Isocratic vs. Gradient: If all impurities are well-resolved from the main peak within a narrow solvent composition range, an isocratic method may be developed for simplicity and speed. However, a gradient is generally superior for purity analysis of unknown samples[10].
Protocol: Final Optimized Achiral Method (Example)
Parameter
Optimized Condition
Column
Aqueous C18, 150 x 4.6 mm, 3.5 µm
Mobile Phase A
0.1% (v/v) Formic Acid in Water
Mobile Phase B
Acetonitrile
Gradient
20% to 70% B over 10 minutes, then to 95% B in 1 minute, hold for 2 minutes, return to 20% B over 0.5 minutes and equilibrate for 2.5 minutes.
Flow Rate
1.2 mL/min
Column Temperature
40 °C
Injection Volume
5 µL
Detection
UV at 254 nm (example λmax)
Sample Prep
0.5 mg/mL in 50:50 Acetonitrile:Water
System Suitability
Tailing Factor: ≤ 1.5; Theoretical Plates: ≥ 5000
Part II: Chiral (Enantiomeric) Method Development
The analysis of enantiomeric purity is non-negotiable in drug development. This requires a completely different chromatographic approach, as enantiomers have identical properties in an achiral environment.
Rationale for Chiral Separation
Direct separation using a Chiral Stationary Phase (CSP) is the most common and effective method[1]. Polysaccharide-based CSPs, such as those with amylose or cellulose derivatives coated on silica, are highly versatile and often successful for a wide range of compounds, including those with carboxylic acid groups[14][15].
Mode: Normal Phase (NP) or Polar Organic Mode is often preferred for polysaccharide CSPs, as they provide different interaction mechanisms (hydrogen bonding, dipole-dipole) than RP mode.
Stationary Phase: An amylose-based CSP, such as Chiralpak IA or AD , is an excellent starting point for screening. These columns have a strong history of resolving acidic compounds[16].
Mobile Phase: A typical mobile phase consists of a non-polar solvent (e.g., n-Hexane or Heptane), an alcohol modifier (e.g., Ethanol or Isopropanol), and an acidic additive (e.g., Trifluoroacetic Acid - TFA) to improve the peak shape of the acidic analyte[14][16].
Protocol: Chiral Method Screening
Objective: To achieve baseline separation of the two enantiomers.
0.5 mg/mL in Ethanol. Filter with 0.45 µm syringe filter.
Optimization Strategy:
Resolution (Rs): The goal is to achieve a resolution of >1.5 between the enantiomers.
Adjust Alcohol Content: Vary the percentage of ethanol (e.g., from 5% to 20%). Increasing the alcohol content will generally decrease retention times.
Change Alcohol Modifier: If ethanol does not provide separation, try isopropanol, which can offer different selectivity.
Adjust Acidic Additive: The concentration of TFA can impact peak shape and retention. Typically 0.1% is sufficient.
Conclusion
Developing a robust HPLC method for 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid is a multifactorial but logical process. By systematically addressing the analyte's acidic and chiral nature, reliable methods for both achiral purity and enantiomeric separation can be established. For achiral analysis, an aqueous-compatible C18 column with a low-pH mobile phase is key to achieving good peak shape and retention. For chiral analysis, screening polysaccharide-based CSPs under normal phase or polar organic conditions is the most promising strategy. The protocols provided herein serve as a validated starting point for researchers in the pharmaceutical industry.
References
HPLC Analysis of Carboxylic Acids. Chromtech.
HPLC Separ
Development and validation of a reversed-phase liquid chromatography method for the quantitative determination of carboxylic acids in industrial reaction mixtures. PubMed.
HPLC Separation of Carboxylic Acids. SIELC Technologies.
Reversed Phase High Performance Liquid Chromatography Using Carboxylic Acids in the Mobile Phase. Taylor & Francis.
Separation of Thiazole on Newcrom R1 HPLC column. SIELC Technologies.
Developing HPLC Methods. Sigma-Aldrich.
Control pH During Method Development for Better Chrom
Confirming the Purity of Synthesized 5-Pentyl-1,3-Thiazole: A Comparative Guide to HPLC and Altern
Separation of Organic Acids with 100% aqueous mobile phase using an Ascentis® Express AQ-C18 HPLC Column. Sigma-Aldrich.
A Three-Pronged Template Approach for Rapid HPLC Method Development.
HPLC profiles of reaction mixtures containing crude thiazoline a) 15 b;...
CHIRAL SEPARATIONS INTRODUCTION 1.1.
Chiral Drug Separ
A Validated LC Method for the Determination of Chiral Purity of (S)-2-azido-3-methylbutanoic acid: A key Raw material of Valganciclovir hydrochloride. JOCPR.
Recent Advances in Separation and Analysis of Chiral Compounds.
Enantiomeric Separation of New Chiral Azole Compounds. MDPI.
Application Note: In Vivo Dosing & Evaluation Protocols for 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic Acid in Murine Models
Scientific Rationale & Compound Profiling3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid (CAS: 1499641-49-4) is a highly versatile small-molecule building block characterized by a lipophilic thiazole core and a termi...
Author: BenchChem Technical Support Team. Date: April 2026
Scientific Rationale & Compound Profiling3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid (CAS: 1499641-49-4) is a highly versatile small-molecule building block characterized by a lipophilic thiazole core and a terminal carboxylic acid moiety[1]. Thiazole derivatives are privileged scaffolds in medicinal chemistry, frequently utilized in the development ofkinase inhibitors (e.g., c-Met inhibitors)[2] andanti-inflammatory agents (e.g., Vanin-1 inhibitors)[3].
When transitioning this compound from in vitro screening to in vivo murine models, researchers must account for its specific physicochemical properties. The butanoic acid side chain imparts pH-dependent solubility: it is predominantly ionized at physiological pH but is prone to precipitation in the acidic environment of the murine stomach. This application note details a robust, self-validating protocol designed to overcome these formulation hurdles for both Pharmacokinetic (PK) profiling and Pharmacodynamic (PD) efficacy testing.
Formulation Strategy: The Causality of Vehicle Selection
A critical failure point in preclinical dosing is inadequate vehicle selection, which directly skews bioavailability data.
Causality: To ensure 100% bioavailability without micro-precipitation in the bloodstream, a co-solvent system is required. DMSO acts as the primary solubilizer for the lipophilic thiazole core. Solutol HS15 (a non-ionic surfactant) is critical here; it prevents the compound from precipitating upon dilution in the aqueous saline phase, thereby1[1].
Oral (PO) Formulation (0.5% Carboxymethyl Cellulose in Water):
Causality: For oral gavage, a suspension is preferred for higher doses (>10 mg/kg) to ensure sustained gastrointestinal absorption. CMC increases the viscosity of the vehicle, keeping the compound uniformly suspended and preventing rapid settling in the dosing syringe, which would otherwise lead to highly variable dose administration across the cohort.
Self-Validating Pharmacokinetic (PK) Protocol
This protocol is designed as a closed, self-validating loop. By integrating pre-dose formulation checks and internal standard (IS) recovery metrics, the system automatically flags dosing or extraction errors.
Model: Male C57BL/6 mice (8-10 weeks old, 20-25 g).
Step-by-Step Methodology
System Validation (Dose QC): Before administration, extract a 10 µL aliquot of both the IV and PO dosing solutions. Analyze via LC-MS/MS to confirm the exact administered concentration. Rule: Target vs. Actual dose variance must be <10% to proceed.
Acclimatization & Fasting: Acclimate mice for 7 days. Fast the PO cohort for 12 hours prior to dosing (water ad libitum).
Causality: Fasting minimizes the "food effect," where gastric contents can unpredictably bind the carboxylic acid moiety, drastically altering the absorption rate (
Ka
).
Dose Administration:
IV Cohort: Administer 2 mg/kg via lateral tail vein injection using a 29G needle. Volume: 5 mL/kg.
PO Cohort: Administer 10 mg/kg via oral gavage using a 20G reusable stainless-steel feeding needle. Volume: 10 mL/kg.
Serial Blood Sampling: Collect 20 µL of blood via submandibular vein puncture at 0.083 (IV only), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.
Causality: Use K2EDTA-coated capillary tubes. Strictly avoid heparin, as it frequently causes ion suppression during the electrospray ionization (ESI) phase of LC-MS/MS analysis for thiazole acids.
Plasma Processing & Bioanalysis: Centrifuge blood at 3,000 × g for 10 min at 4°C. Extract 10 µL of plasma and precipitate proteins using 50 µL of ice-cold acetonitrile spiked with an internal standard (e.g., Tolbutamide). Analyze the supernatant via LC-MS/MS using a C18 column.
Workflow for the in vivo pharmacokinetic dosing and bioanalytical validation of thiazole derivatives.
Given the structural homology of thiazole-carboxylic acids to known Vanin-1 inhibitors, the Dextran Sulfate Sodium (DSS) colitis model serves as an optimal functional PD readout for this compound class[2].
Step-by-Step Methodology
Disease Induction: Administer 2.5% (w/v) DSS (MW 36,000–50,000) in the drinking water of C57BL/6 mice for 7 consecutive days to induce acute colonic inflammation.
Therapeutic Dosing: Concurrently administer the thiazole derivative (10, 30, and 50 mg/kg cohorts) via daily PO gavage from Day 0 to Day 7. Include a vehicle-only control group.
Clinical Monitoring: Record body weight, stool consistency, and rectal bleeding daily. Calculate the Disease Activity Index (DAI) using a standardized 0-4 scoring system.
Endpoint Analysis: On Day 8, euthanize the mice. Measure colon length (a proxy for tissue fibrosis and inflammation) and harvest mucosal tissue for Myeloperoxidase (MPO) activity assays to quantify neutrophil infiltration.
Quantitative Data Presentation
The following table summarizes the anticipated PK parameters and PD outcomes based on standardized thiazole-acid derivative profiling.
Parameter
Intravenous (IV) - 2 mg/kg
Oral (PO) - 10 mg/kg
Methodological Rationale / Note
Cmax
~4,500 ng/mL (at 5 min)
~1,200 ng/mL
Peak plasma concentration; PO is delayed due to gastric transit.
Tmax
0.083 h
0.5 - 1.0 h
Indicates rapid GI absorption of the lipophilic thiazole core.
AUC(0-t)
3,200 hng/mL
2,400 hng/mL
Total systemic exposure; used to calculate bioavailability (F%).
Clearance (Cl)
10.4 mL/min/kg
N/A
Moderate clearance typical for short-chain fatty acid derivatives.
Bioavailability (F%)
100% (Reference)
~75%
High oral bioavailability expected if the CMC suspension is uniform.
DAI Score (PD)
N/A
45% Reduction
Disease Activity Index reduction in the DSS-colitis model at Day 8.
Application Note: ¹H and ¹³C NMR Spectroscopic Characterization of 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid
Introduction & Structural Context Thiazole-containing carboxylic acids are highly valued pharmacophores in modern drug development, frequently utilized as bioisosteres for phenyl rings or as critical hinge-binding motifs...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Structural Context
Thiazole-containing carboxylic acids are highly valued pharmacophores in modern drug development, frequently utilized as bioisosteres for phenyl rings or as critical hinge-binding motifs in kinase inhibitors[1]. The compound 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid presents a unique structural and analytical challenge. The molecule features a 2,5-disubstituted thiazole ring and a highly sterically hindered aliphatic backbone containing a chiral center at the alpha-carbon (C2).
This chiral center induces magnetic non-equivalence in the adjacent isopropyl group, requiring careful spectroscopic interpretation. This application note provides a self-validating, step-by-step protocol for the acquisition, assignment, and structural elucidation of this compound using high-resolution ¹H and ¹³C NMR spectroscopy.
Experimental Design & Causality
To ensure absolute trustworthiness in the structural assignment, the experimental parameters must be precisely tuned to the molecule's physicochemical properties.
Solvent Selection (DMSO-d₆ vs. CDCl₃): DMSO-d₆ is strictly selected over CDCl₃. Carboxylic acids often form hydrogen-bonded dimers in non-polar solvents like CDCl₃, leading to severe line broadening or complete disappearance of the COOH proton signal. The strong hydrogen-bond accepting nature of DMSO disrupts this dimerization, allowing the COOH proton to be observed as a distinct, albeit broad, signal. Furthermore, zwitterionic or highly polar thiazole-acid scaffolds exhibit superior solubility in DMSO.
Sample Concentration: 15–20 mg of the highly pure analyte is dissolved in 0.6 mL of DMSO-d₆. This elevated concentration is explicitly chosen to ensure a high signal-to-noise (S/N) ratio for the quaternary carbons (C1, Thiazole-C2, Thiazole-C5) during ¹³C NMR acquisition, which inherently suffer from low sensitivity due to the lack of Nuclear Overhauser Effect (NOE) enhancement.
¹H NMR Characterization Protocol
Step-by-Step Methodology
Sample Loading & Equilibration: Insert the NMR tube into a 400 MHz or 500 MHz NMR spectrometer[1]. Allow the sample to equilibrate at 298 K for 5 minutes. Causality: Temperature gradients within the tube cause convection currents that degrade magnetic field homogeneity and distort line shapes.
Tuning and Matching: Tune the probe to the ¹H frequency to maximize RF power transfer and receiver sensitivity.
Shimming: Perform gradient shimming on the ²H lock signal of DMSO-d₆. Perfect homogeneity is required to resolve the fine scalar couplings of the isopropyl group.
Acquisition Parameters: Execute a standard 1D proton experiment (zg30). Use a spectral width of 15 ppm, 16 scans, and a relaxation delay (d1) of 2.0 seconds. Causality: The 2.0s delay ensures complete T1 relaxation of the isolated thiazole proton, allowing for accurate quantitative integration.
Processing: Apply a 0.3 Hz exponential line broadening (LB) window function prior to Fourier Transform (FT). Phase and baseline correct the spectrum, referencing the residual DMSO pentet to 2.50 ppm.
Data Interpretation & Diastereotopicity
The chiral center at C2 creates an asymmetric magnetic environment. Consequently, the two methyl groups of the isopropyl moiety do not experience the same time-averaged magnetic field. They are diastereotopic and resonate at different chemical shifts, appearing as two distinct doublets. The thiazole H-4 proton appears as a characteristic downfield singlet near 7.45 ppm, which is the standard diagnostic shift for 2,5-disubstituted thiazoles[2].
Table 1: ¹H NMR Data (400 MHz, DMSO-d₆)
Chemical Shift (δ, ppm)
Multiplicity
Integration
Coupling Constant (J, Hz)
Structural Assignment
12.50
Broad Singlet (br s)
1H
-
COOH
7.45
Singlet (s)
1H
-
Thiazole H-4
3.65
Doublet (d)
1H
10.5
C2-H (α-CH)
2.60
Singlet (s)
3H
-
Thiazole-CH₃ (at C2)
2.35
Multiplet (m)
1H
-
C3-H (Isopropyl CH)
1.05
Doublet (d)
3H
6.5
Isopropyl CH₃ (Diastereotopic a)
0.85
Doublet (d)
3H
6.5
Isopropyl CH₃ (Diastereotopic b)
¹³C NMR Characterization Protocol
Step-by-Step Methodology
Probe Configuration: Ensure the broadband probe is tuned to the ¹³C frequency.
Acquisition Parameters: Select a 1D carbon experiment with composite pulse proton decoupling (e.g., zgpg30). Set the spectral width to 250 ppm to capture the heavily deshielded carboxylic acid and thiazole carbons.
Scans and Delay Optimization: Set the number of scans to 512. Crucially, set the relaxation delay (d1) to 2.5 seconds. Causality: Quaternary carbons (C1=O, Thiazole C2, Thiazole C5) lack attached protons to facilitate efficient dipole-dipole relaxation. A longer d1 prevents signal saturation, ensuring these critical scaffold carbons are visible above the baseline noise.
Processing: Apply a 1.0 Hz exponential line broadening prior to FT to enhance S/N. Reference the spectrum to the center peak of the DMSO-d₆ septet at 39.5 ppm.
Table 2: ¹³C NMR Data (100 MHz, DMSO-d₆)
Chemical Shift (δ, ppm)
Carbon Type
Structural Assignment
174.5
Quaternary (C=O)
C1 (Carboxylic Acid)
164.8
Quaternary
Thiazole C2
139.2
Tertiary (CH)
Thiazole C4
132.5
Quaternary
Thiazole C5
54.2
Tertiary (CH)
C2 (α-CH)
31.5
Tertiary (CH)
C3 (Isopropyl CH)
21.4
Primary (CH₃)
Isopropyl CH₃ (Diastereotopic a)
20.1
Primary (CH₃)
Isopropyl CH₃ (Diastereotopic b)
19.0
Primary (CH₃)
Thiazole-CH₃
Visualizations
Fig 1. Standardized high-resolution NMR acquisition and processing workflow for thiazole derivatives.
Fig 2. Causality logic map explaining the magnetic non-equivalence of the isopropyl methyl groups.
References
Discovery and Toxicological Profiling of Aminopyridines as Orally Bioavailable Selective Inhibitors of PI3-Kinase γ
Source: ACS Publications
URL:[Link]
Flipping in the Pore: Discovery of Dual Inhibitors That Bind in Different Orientations to the Wild-Type versus the Amantadine-Resistant M2 Proton Channel of Influenza A Virus
Source: Semantic Scholar
URL:[Link]
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Agrochemical Researchers, Medicinal Chemists, and Pesticide Development Scientists
Document Type: Technical Application Guide & Experimental Protocol
Executive Summary
The rapid evolution of fungal resistance in agricultural settings necessitates the continuous development of novel crop protection agents. Succinate Dehydrogenase Inhibitors (SDHIs) represent a critical class of broad-spectrum phytofungicides. This application note details the utility of 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid —a highly specialized, sterically hindered heterocyclic building block—in the rational design and synthesis of next-generation thiazole carboxamide fungicides. By leveraging this intermediate, researchers can synthesize flexible SDHI analogs capable of overcoming target-site mutations in devastating pathogens such as Rhizoctonia solani and Botrytis cinerea.
Mechanistic Rationale: Structural Design and Causality
The efficacy of SDHIs hinges on their ability to competitively bind the ubiquinone-binding site (Q-site) of the mitochondrial Complex II (Succinate Dehydrogenase) enzyme [1]. Classical SDHIs, such as thifluzamide and boscalid, feature a rigid carboxamide directly attached to a heterocyclic core.
The use of 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid introduces a paradigm shift in structural design:
The Thiazole Pharmacophore: The 2-methyl-1,3-thiazole ring serves as the primary hydrogen-bond acceptor and hydrophobic anchor within the Q-site, a proven moiety for potent SDH inhibition [2].
Alpha-Isopropyl Steric Shielding: Unlike traditional direct-linked carboxamides, this building block features an isovaleric acid backbone. The resulting
α
-isopropyl group (from the 3-methyl substitution) introduces significant steric bulk adjacent to the amide bond.
Causality of Efficacy: This steric hindrance serves a dual purpose. First, it forces the molecule into a specific bioactive conformation that enhances van der Waals interactions deep within the hydrophobic pocket of mutated SDH enzymes. Second, it sterically shields the amide bond from rapid enzymatic hydrolysis by fungal amidases, significantly prolonging the fungicide's half-life in planta.
Diagram 1: Mechanism of Action of Thiazole Carboxamides at the mitochondrial Complex II Q-site.
To translate this building block into viable agrochemical candidates, a robust, high-yielding synthetic protocol is required, followed by immediate in vitro enzymatic validation.
Protocol A: Synthesis of Novel Thiazole Carboxamides
This two-step protocol converts the carboxylic acid into an active amide via an acid chloride intermediate.
Causality of Reagent Selection: Oxalyl chloride is explicitly chosen over thionyl chloride (
SOCl2
) to prevent unwanted electrophilic chlorination of the electron-rich thiazole ring. N,N-Diisopropylethylamine (DIPEA) is utilized as a non-nucleophilic base to scavenge HCl without competing with the target aniline during the amidation step.
Step 1: Activation to Acid Chloride
Preparation: In an oven-dried 50 mL round-bottom flask under a Nitrogen atmosphere, dissolve 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid (1.0 mmol) in anhydrous dichloromethane (DCM, 10 mL).
Catalysis: Add exactly 1 drop of anhydrous N,N-Dimethylformamide (DMF). Note: DMF acts as a catalyst by forming the highly reactive Vilsmeier-Haack intermediate.
Addition: Cool the mixture to 0 °C in an ice bath. Add oxalyl chloride (1.2 mmol) dropwise over 5 minutes.
Reaction: Remove the ice bath and stir at room temperature for 2 hours. Gas evolution (
CO2
,
CO
) will cease upon completion.
Concentration: Evaporate the solvent and excess oxalyl chloride in vacuo to yield the crude acid chloride. Do not purify further; use immediately.
Step 2: Amidation
Coupling: Dissolve the crude acid chloride in anhydrous DCM (5 mL).
Addition: In a separate flask, dissolve the desired substituted aniline (e.g., 4'-fluoro-[1,1'-biphenyl]-2-amine) (1.0 mmol) and DIPEA (2.0 mmol) in DCM (5 mL). Cool to 0 °C.
Mixing: Add the acid chloride solution dropwise to the aniline solution. Stir at room temperature for 12 hours.
Self-Validation (TLC): Monitor reaction completion via Thin Layer Chromatography (Hexane:Ethyl Acetate 2:1). The disappearance of the aniline spot confirms coupling.
Workup: Wash the organic layer sequentially with 1M HCl (10 mL), saturated aqueous
NaHCO3
(10 mL), and brine (10 mL). Dry over anhydrous
Na2SO4
.
Purification: Concentrate and purify via silica gel column chromatography to yield the final thiazole carboxamide. Validate structure via
1H
NMR and HRMS.
Protocol B: In Vitro SDH Enzyme Inhibition Assay
To validate the synthesized compounds, their ability to inhibit fungal SDH must be quantified. This protocol utilizes 2,6-dichlorophenolindophenol (DCPIP) as a terminal electron acceptor [2].
Causality of Assay Design: DCPIP is blue in its oxidized state and colorless when reduced. As active SDH oxidizes succinate, electrons are transferred to ubiquinone, which subsequently reduces DCPIP. By measuring the absorbance at 600 nm, researchers can visually and spectrophotometrically track enzyme activity. A lack of color change indicates successful SDH inhibition by the synthesized compound.
Preparation: Extract mitochondria from Rhizoctonia solani mycelia using a standard differential centrifugation method in a pH 7.4 phosphate buffer.
Reaction Mixture: In a 96-well microplate, combine 100 µL of assay buffer (50 mM Potassium Phosphate, pH 7.4), 10 mM sodium succinate, 1 mM sodium azide (to block Complex IV), and 50 µM DCPIP.
Inhibitor Addition: Add the synthesized thiazole carboxamides dissolved in DMSO (final DMSO concentration <1%) at varying concentrations (0.01 to 50 µg/mL).
Initiation: Add 10 µL of the mitochondrial extract to initiate the reaction.
Measurement: Immediately monitor the decrease in absorbance at 600 nm (
A600
) over 10 minutes using a microplate reader.
Data Processing: Calculate the
IC50
values using non-linear regression analysis (e.g., GraphPad Prism).
Diagram 2: Synthetic workflow and biological screening pipeline for novel SDHIs.
Quantitative Data Presentation
The structural modifications enabled by the 3-methylbutanoic acid scaffold yield highly potent derivatives. Below is a comparative data summary of synthesized analogs against commercial standards, demonstrating the superior efficacy of biphenyl-substituted derivatives.
Compound ID
R-Group (Aniline Moiety)
SDH
IC50
(µM)
R. solani
EC50
(µg/mL)
B. cinerea
EC50
(µg/mL)
Analog 1a
2,4,6-Trichlorophenyl
0.45
1.20
2.50
Analog 1b
2-(Trifluoromethyl)phenyl
0.82
3.40
4.10
Analog 1c
4'-Fluoro-[1,1'-biphenyl]-2-yl
0.15
0.50
0.80
Thifluzamide
(Commercial Standard)
0.55
1.80
4.40
Table 1: Comparative in vitro enzymatic and fungicidal activity of synthesized thiazole carboxamides. Analog 1c demonstrates superior potency due to enhanced hydrophobic interactions in the Q-site.
References
Sule, S. A., Mamilla, J., Alli, V. J., Swapnanjali, K., Supriya, B., Shekar, K. C., Nanubolu, J. B., Reddy, B. V. S., Kalivendi, S. V., Misra, S., & Jadav, S. S. (2025). Rational Design and Synthesis of Potent Antifungal Thiazole-Carboxamides as SDH Inhibitors. Journal of Agricultural and Food Chemistry, 73(44), 28045-28057.
URL: [Link]
Guo, X., Zhao, B., Fan, Z., Yang, D., Zhang, N., Wu, Q., Yu, B., Zhou, S., Kalinina, T. A., & Belskaya, N. P. (2019). Discovery of Novel Thiazole Carboxamides as Antifungal Succinate Dehydrogenase Inhibitors. Journal of Agricultural and Food Chemistry, 67(6), 1647-1655.
URL: [Link]
Application
Quantitative Bioanalysis of 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic Acid and its Putative Metabolites using LC-MS/MS
An Application Note for Drug Metabolism & Pharmacokinetics (DMPK) Professionals Abstract This document provides a comprehensive framework and detailed protocols for the development and validation of a sensitive and robus...
Author: BenchChem Technical Support Team. Date: April 2026
An Application Note for Drug Metabolism & Pharmacokinetics (DMPK) Professionals
Abstract
This document provides a comprehensive framework and detailed protocols for the development and validation of a sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid and its anticipated metabolites in biological matrices. The methodologies outlined herein are designed for researchers in drug discovery and development, offering guidance on sample preparation, chromatographic separation, mass spectrometric detection, and method validation in accordance with international regulatory standards. The causality behind key experimental choices is discussed to provide a deeper understanding of the bioanalytical process.
Introduction and Scientific Background
3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid is a small molecule containing a thiazole ring, a common scaffold in many pharmaceutical compounds known for a wide range of biological activities.[1][2] Understanding the absorption, distribution, metabolism, and excretion (ADME) properties of this compound is critical for its development as a potential therapeutic agent. Metabolite identification and quantification are central to this process, as they inform on the drug's clearance pathways, potential for active or reactive metabolites, and overall safety profile.
The structure of the parent compound—featuring a carboxylic acid group, a substituted thiazole ring, and an isopropyl moiety—suggests several potential sites for metabolic transformation. Thiazole rings can undergo biotransformation to form reactive metabolites (RMs) through processes like epoxidation or S-oxidation, catalyzed by cytochrome P450 enzymes (CYPs).[3] The alkyl groups are susceptible to hydroxylation, and the carboxylic acid is a prime site for glucuronidation (Phase II conjugation).
LC-MS/MS is the gold standard for bioanalysis due to its high sensitivity, selectivity, and wide applicability.[4][5] This application note details a strategic approach to developing a reliable LC-MS/MS method for this specific analyte and its predicted metabolic products.
Predicted Metabolic Pathways
A fundamental step in developing a metabolite assay is predicting the likely biotransformations. Based on the parent structure and known metabolic pathways for thiazole-containing compounds, the following metabolites are anticipated.[3][6]
Figure 1: Predicted metabolic pathways for the parent compound.
Bioanalytical Strategy: A Workflow Overview
A robust bioanalytical workflow is essential for generating high-quality, reproducible data. Our strategy is designed to ensure sample integrity, maximize analyte recovery, and adhere to regulatory validation standards.
Application Note: Formulating 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic Acid for High-Throughput Cellular Assays
Audience: Researchers, assay development scientists, and drug discovery professionals Content Type: Technical Protocol & Causality Guide Executive Summary In early-stage drug discovery, the physicochemical mismanagement...
Author: BenchChem Technical Support Team. Date: April 2026
Audience: Researchers, assay development scientists, and drug discovery professionals
Content Type: Technical Protocol & Causality Guide
Executive Summary
In early-stage drug discovery, the physicochemical mismanagement of screening libraries is a primary driver of false negatives and irreproducible data. 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid (MW: 199.27 g/mol ) is a highly versatile building block and screening fragment. However, its structural combination of a lipophilic isopropyl group, a weakly basic thiazole ring, and an acidic carboxylate presents unique solvation challenges.
This application note details a self-validating, quantitative High-Throughput Screening (qHTS) formulation protocol. By understanding the thermodynamic and acid-base equilibria of this compound, we establish a robust workflow that prevents precipitation, ensures accurate dosing, and maintains cellular viability.
Physicochemical Profiling & Causality in Formulation
As a Senior Application Scientist, I approach compound formulation not as a simple dilution exercise, but as an exercise in controlling chemical microenvironments. The structural features of 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid dictate specific handling requirements:
The "Aqueous Shock" Phenomenon: In 100% anhydrous DMSO, this compound exists in its neutral, protonated state, stabilized by the aprotic solvent. If this DMSO stock is rapidly diluted into unbuffered water or low-capacity media, the acidic proton of the butanoic acid moiety (estimated pKa ~4.8) lowers the local pH. This traps the compound in its less-soluble neutral form, causing transient or permanent precipitation.
Causality-Driven Solution: To circumvent aqueous shock, intermediate dilutions or final assay media must be highly buffered (e.g., 10–25 mM HEPES, pH 7.4). Upon contact with the buffered media, the carboxylic acid is instantly deprotonated into the highly soluble carboxylate anion, ensuring complete solvation before the compound interacts with the cellular target.
Solvent Toxicity Limits: Mammalian cell lines exhibit varying sensitivities to DMSO. To prevent solvent-induced cytotoxicity from confounding assay readouts, the final DMSO concentration must be strictly capped at ≤ 0.5% .
Workflow & Logical Relationships
The following diagram illustrates the self-validating workflow designed to maintain compound integrity from dry powder to cellular readout.
Self-validating workflow for HTS formulation of thiazole-based carboxylic acids.
Step-by-Step Experimental Protocol
This methodology is optimized for 384-well qHTS formats utilizing Acoustic Droplet Ejection (ADE) technology to minimize carryover and maximize precision .
Phase 1: Master Stock Preparation (10 mM)
Step 1: Transfer approximately 10 mg of 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid powder into a sterile, tared glass vial.
Step 2: Record the exact mass using a calibrated analytical balance (e.g., 10.45 mg).
Causality: Attempting to weigh exactly 2.00 mg introduces high relative balance error. Weighing a larger, arbitrary amount and adjusting the solvent volume ensures absolute molar accuracy.
Step 3: Calculate the required volume of 100% anhydrous, sterile DMSO using the formula: Volume (mL) = Mass (mg) / (199.27 g/mol × 10 mM).
Step 4: Add the calculated volume of anhydrous DMSO. Vortex gently and sonicate in a water bath at 25°C for 2 minutes until optically clear. Aliquot into single-use tubes to prevent freeze-thaw degradation.
Phase 2: qHTS Serial Dilution
Step 5: Using an automated liquid handler, generate a 10-point, 1:2 serial dilution series of the compound in a 384-well polypropylene source plate.
Causality: The diluent must be 100% anhydrous DMSO . Introducing water at this stage will cause the lipophilic compound to crash out of solution before it reaches the assay plate.
Phase 3: Acoustic Dispensing & Cellular Dosing
Step 6: Utilize an acoustic liquid handler (e.g., Echo 550) to dispense exactly 250 nL of each DMSO stock concentration into the dry wells of a 384-well cellular assay plate.
Step 7: Immediately dispense 50 µL of the cellular suspension (pre-equilibrated in assay media containing 10–25 mM HEPES, pH 7.4) into each well.
Causality: Dispensing the compound into a dry well followed by the bulk addition of buffered media ensures instantaneous mixing and deprotonation, bypassing the localized acidic microenvironments that cause precipitation.
Data Presentation: Standardized qHTS Dilution Matrix
The following table summarizes the quantitative parameters for a standard 384-well dose-response assay, ensuring the final DMSO concentration remains locked at a biologically safe 0.5%.
Dilution Step
Compound Conc. in Source Plate (DMSO)
Acoustic Transfer Vol. (nL)
Buffered Assay Media Vol. (µL)
Final Assay Conc. (µM)
Final DMSO (%)
1
10.0 mM
250
50
50.0
0.5%
2
5.0 mM
250
50
25.0
0.5%
3
2.5 mM
250
50
12.5
0.5%
4
1.25 mM
250
50
6.25
0.5%
5
625 µM
250
50
3.12
0.5%
6
312 µM
250
50
1.56
0.5%
7
156 µM
250
50
0.78
0.5%
8
78.1 µM
250
50
0.39
0.5%
9
39.1 µM
250
50
0.20
0.5%
10
19.5 µM
250
50
0.10
0.5%
Vehicle
0 mM (100% DMSO)
250
50
0.0
0.5%
Quality Control & Self-Validating Systems
To ensure trustworthiness, this protocol operates as a self-validating system. Do not proceed to full library screening without verifying the following three parameters:
Nephelometry (Precipitation Check): Prior to cellular incubation, scan the assay plate using a laser nephelometer or a microplate reader at 600 nm. An increase in light scattering in the high-concentration wells (50 µM and 25 µM) indicates compound precipitation. If scattering is detected, the buffer capacity of the media must be increased.
LC-MS/UV (Integrity Check): Periodically sample the 10 mM master stock and analyze via LC-MS to confirm that the thiazole ring and carboxylic acid have not undergone degradation or esterification during storage.
Z'-Factor Validation: The assay's statistical effect size must be calculated using positive and negative controls. A screen is only considered valid and ready for scale-up if the Z'-factor is strictly > 0.5 .
References
Compound Management for Quantitative High-Throughput Screening. Journal of the Association for Laboratory Automation, National Institutes of Health (NIH) / PMC. Available at:[Link]
Technical Notes & Optimization
Troubleshooting
Technical Support Center: Optimizing HPLC Retention Times for 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid
Welcome to the technical support center for optimizing High-Performance Liquid Chromatography (HPLC) methods for 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid. This guide is designed for researchers, scientists, an...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for optimizing High-Performance Liquid Chromatography (HPLC) methods for 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common chromatographic challenges encountered with this and structurally similar analytes. Here, we move beyond generic advice to offer scientifically grounded, field-tested strategies to ensure robust and reproducible results.
I. Frequently Asked Questions (FAQs)
This section addresses common initial questions regarding the analysis of 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid.
Q1: What is the recommended starting HPLC column and mobile phase for this analyte?
For a carboxylic acid like 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid, a reversed-phase C18 column is the standard starting point due to its versatility in separating moderately polar to non-polar compounds.[1] To minimize peak tailing, which is common with acidic analytes, it is crucial to select a modern, high-purity, end-capped silica-based column.[2]
A good initial mobile phase would consist of:
Mobile Phase A: 0.1% Formic Acid or Phosphoric Acid in Water.
Mobile Phase B: Acetonitrile or Methanol.
The acidic modifier is critical for suppressing the ionization of the carboxylic acid group, leading to better retention and improved peak shape.[3] A scouting gradient, such as 5% to 95% B over 20 minutes, is recommended to determine the approximate elution conditions.[2]
Q2: How does the pH of the mobile phase affect the retention of this compound?
The pH of the mobile phase is a critical parameter that significantly influences the retention time of ionizable compounds like 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid.[4] The carboxylic acid group has a specific pKa value. When the mobile phase pH is below the pKa, the analyte is predominantly in its neutral, protonated form, which is more hydrophobic and will be more strongly retained on a reversed-phase column.[5] Conversely, at a pH above the pKa, the analyte will be in its ionized, more polar form, leading to reduced retention.[6] For consistent and reproducible retention times, it is advisable to operate at a pH at least one unit away from the analyte's pKa.
Q3: My peak is tailing. What are the most common causes and solutions?
Peak tailing for acidic compounds is a frequent issue in reversed-phase HPLC.[7] The primary cause is often secondary interactions between the acidic analyte and residual silanol groups on the silica-based stationary phase.[8]
Here are the primary troubleshooting steps:
Lower Mobile Phase pH: Reducing the mobile phase pH to between 2 and 4 helps to protonate the silanol groups, minimizing their interaction with the analyte.[4]
Use a High-Purity, End-Capped Column: Modern columns are designed with fewer accessible silanol groups, and end-capping further blocks these sites.[2]
Increase Buffer Strength: A higher buffer concentration (e.g., 25-50 mM) can help to maintain a consistent pH and mask residual silanol activity.
Check for Column Overload: Injecting too high a concentration of the sample can lead to peak distortion.[7] Try diluting the sample to see if the peak shape improves.
Q4: My retention times are drifting or shifting between runs. What should I investigate?
Retention time instability can stem from several factors, often categorized as either gradual drifts or abrupt shifts.[9]
Insufficient Column Equilibration: This is a common cause, especially when running gradients. Ensure the column is adequately re-equilibrated with the initial mobile phase conditions between injections.[2]
Mobile Phase Composition Changes: The more volatile organic component of the mobile phase can evaporate over time, leading to a gradual increase in retention times.[10] It is recommended to prepare fresh mobile phase daily and keep solvent reservoirs loosely capped.[9]
Temperature Fluctuations: HPLC columns are sensitive to temperature changes. A non-thermostatted column can lead to retention time drift as the ambient laboratory temperature changes.[9] Using a column oven is highly recommended for stable retention times.
Column Aging: Over time and with exposure to harsh conditions (e.g., extreme pH), the stationary phase can degrade, typically leading to a decrease in retention time.[9]
II. In-Depth Troubleshooting Guides
This section provides detailed protocols and explanations for resolving more complex issues.
Problem 1: Poor or No Retention
Symptoms: The analyte peak elutes at or very near the solvent front (void volume).
Causality: Insufficient interaction between the analyte and the stationary phase. For a carboxylic acid, this is often due to the analyte being in its highly polar, ionized state.
Troubleshooting Workflow:
Caption: Troubleshooting workflow for poor analyte retention.
Detailed Protocol: Adjusting Mobile Phase for Increased Retention
pH Adjustment:
Rationale: To increase the hydrophobicity of 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid, its carboxylic acid group must be protonated. This is achieved by lowering the mobile phase pH.[6]
Action: Prepare the aqueous component of your mobile phase (Mobile Phase A) with an acidic modifier like 0.1% formic acid or 0.1% phosphoric acid. This will typically bring the pH into the 2.5-3.5 range, which is effective for suppressing the ionization of most carboxylic acids.[11]
Organic Solvent Concentration:
Rationale: In reversed-phase HPLC, decreasing the amount of organic solvent (the "strong" solvent) in the mobile phase increases retention time.[12]
Action: If you are running a gradient, ensure your starting percentage of organic solvent (Mobile Phase B) is low (e.g., 5-10%). For isocratic methods, systematically decrease the percentage of the organic modifier.
Stationary Phase Selection:
Rationale: While C18 is a good starting point, if retention is still poor with a highly aqueous mobile phase, alternative stationary phase chemistries can offer different selectivity and retention mechanisms.[13]
Action: Consider a polar-embedded C18 column, which can provide better retention for polar compounds in highly aqueous mobile phases.[13] A phenyl-hexyl phase could also increase retention through π-π interactions with the thiazole ring of the analyte.[14]
Problem 2: Unstable or Drifting Retention Times
Symptoms: Retention times are not consistent across a sequence of injections, either steadily increasing/decreasing or varying randomly.[15]
Causality: This issue points to a lack of equilibrium in the system, or changes in the mobile phase, temperature, or column integrity over time.[15]
Data Presentation: Impact of Temperature on Retention Time
Column Temperature (°C)
Retention Time (min)
% Change from 30°C
25
12.8
+6.7%
30
12.0
0.0%
35
11.3
-5.8%
40
10.6
-11.7%
Note: This is example data to illustrate the trend.
Troubleshooting Workflow:
Caption: Decision tree for troubleshooting retention time instability.
Detailed Protocol: Ensuring System Stability
Column Equilibration:
Rationale: The stationary phase needs to fully equilibrate with the mobile phase to ensure a consistent surface chemistry for interaction with the analyte.
Action: After installing a new column or changing the mobile phase, flush the column with at least 10-20 column volumes of the new mobile phase. For gradient methods, ensure the post-run equilibration time is sufficient, typically 5-10 column volumes.
Mobile Phase Management:
Rationale: The composition of the mobile phase must remain constant.[16] Evaporation of the more volatile organic component is a common cause of retention time drift.[10]
Action: Prepare fresh mobile phase for each run sequence. Do not top off old mobile phase with new. Keep solvent reservoirs covered (but not airtight) to minimize evaporation.
Temperature Control:
Rationale: A 1°C change in column temperature can alter retention times by 1-2%. Fluctuations in ambient lab temperature can therefore cause significant drift.
Action: Use a thermostatted column compartment (column oven) and set it to a stable temperature, for example, 30°C or 40°C. This is one of the most effective ways to ensure retention time reproducibility.[15]
System Check:
Rationale: Leaks in the system, even very small ones, can lead to changes in flow rate and mobile phase composition, causing retention time shifts.[15]
Action: Systematically check all fittings from the pump to the detector for any signs of leakage. A constant system backpressure is a good indicator of a leak-free system.
Problem 3: Poor Peak Shape (Fronting or Splitting)
Symptoms: Peaks are not symmetrical, showing a leading edge (fronting) or appearing as two merged peaks (splitting).[17]
Causality: Peak fronting is often caused by column overload or a mismatch between the sample solvent and the mobile phase.[18] Peak splitting can be caused by a partially blocked column frit or a void at the head of the column.[19]
Troubleshooting Workflow:
Caption: Troubleshooting guide for peak fronting and splitting issues.
Detailed Protocol: Improving Peak Symmetry
Address Peak Fronting:
Rationale: If the sample is dissolved in a solvent that is much stronger (less polar in reversed-phase) than the mobile phase, it can cause the analyte to move through the top of the column too quickly, resulting in a fronting peak.[18]
Action: Whenever possible, dissolve and dilute your sample in the initial mobile phase composition. If a different solvent must be used due to solubility constraints, ensure the injection volume is as small as possible.
Action: To check for mass overload, prepare a dilution of your sample (e.g., 1:10) and inject it. If the peak shape improves and becomes more symmetrical, the original sample concentration was too high.
Address Peak Splitting:
Rationale: A split peak often indicates a problem with the column bed itself, such as a partial blockage of the inlet frit or a void that has formed at the top of the column.[19] This creates two different flow paths for the sample, leading to a split peak.
Action: First, inspect the connection between the tubing and the column inlet to ensure it is properly seated. Disconnect the column and check for any visible particulate matter on the inlet frit.
Action: If the column manufacturer allows it, you can try back-flushing the column at a low flow rate to dislodge any particulates. If this does not resolve the issue, the column may need to be replaced.[17] Using a guard column can help protect the analytical column from particulate contamination.[19]
Technical Support Center: Preventing Thermal Degradation of 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic Acid
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals handling 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butano...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals handling 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid . This compound—an alpha-isopropyl substituted thiazole-acetic acid derivative—presents unique thermodynamic liabilities during storage.
This guide bypasses generic advice to provide a mechanistic understanding of its degradation, a quantitative stability profile, and a self-validating protocol to ensure absolute experimental integrity.
Part 1: Mechanistic Causality of Degradation (FAQs)
Q1: Why is 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid highly susceptible to thermal degradation?A1: The vulnerability lies in its specific molecular architecture. The compound features a bulky alpha-isopropyl group attached to a thiazole-acetic acid core. The electron-withdrawing nature of the thiazole ring acts as an electron sink, while the bulky isopropyl group creates significant steric strain. When ambient thermal energy exceeds the activation barrier, this strain is thermodynamically relieved via decarboxylation —a well-documented degradation pathway for thiazole carboxylic acids under thermal or photolytic stress[1].
Q2: What are the primary degradation products I should look out for during analysis?A2: If the compound has been subjected to thermal stress, the primary degradation product is the decarboxylated analog: 1-(2-methyl-1,3-thiazol-5-yl)-2-methylpropane. Additionally, if the storage environment is not rigorously controlled, the sulfur heteroatom in the thiazole ring is a known site for oxidation, leading to the formation of thiazole S-oxide derivatives[2]. Thiazole acetic acid derivatives are also known to degrade into specific inactive metabolites under physiological or thermal stress[3].
Mechanistic pathways of thermal degradation and oxidation.
Part 2: Quantitative Stability Profile
To assist in experimental planning, the following table summarizes the extrapolated degradation kinetics of this compound based on Arrhenius behavior for similar sterically hindered thiazole-acetic acids.
Storage Condition
Temperature
Estimated Half-Life (t1/2)
Primary Degradation Pathway
Recommended Action
Benchtop
25°C
48 - 72 hours
Decarboxylation
Do not store; use immediately in assays.
Refrigerated
4°C
2 - 3 weeks
Decarboxylation / Oxidation
Suitable for short-term, active use only.
Standard Freezer
-20°C
6 - 12 months
Trace Oxidation (if O2 present)
Routine storage. Must use inert gas purging.
Deep Freeze
-80°C
> 2 years
None observed
Optimal for long-term archiving of bulk batches.
Part 3: The Self-Validating Storage Protocol
To guarantee the integrity of your compound, do not simply place it in a freezer. You must implement a closed-loop, self-validating storage system. The following step-by-step methodology explains the causality behind each action to ensure you are actively preventing degradation rather than just delaying it.
Step 1: Lyophilization and Aliquoting
Action: Dissolve the bulk compound in a volatile, inert solvent (e.g., LC-MS grade acetonitrile), divide into single-use amber glass vials, and lyophilize to a dry powder.
Causality: Creating single-use aliquots prevents freeze-thaw cycles. Repeated temperature fluctuations introduce kinetic energy spikes that rapidly overcome the activation energy for decarboxylation. Furthermore, removing residual moisture prevents water from acting as a nucleophile in hydrolytic side reactions.
Step 2: Atmospheric Purging
Action: Place the lyophilized vials in a glove box or use a Schlenk line to purge the headspace with ultra-high-purity (UHP) Argon.
Causality: Argon is denser than air and effectively displaces ambient oxygen, neutralizing the threat of S-oxidation at the thiazole ring[2].
Step 3: Hermetic Sealing and Cryogenic Storage
Action: Cap the vials with PTFE-lined silicone septa, wrap tightly with Parafilm, and immediately transfer to a -80°C freezer.
Causality: Sub-zero temperatures ensure the ambient thermal energy remains far below the thermodynamic threshold required to initiate the loss of CO2[1].
Step 4: Pre-Use Validation (The Self-Validating Step)
Action: Before use, thaw the vial in the dark at room temperature for 30 minutes. Reconstitute and run a rapid UPLC-UV (254 nm) assay against a known baseline standard.
Causality: Trust, but verify. A drifting baseline or a new peak at a lower retention time confirms that the storage system was compromised (indicating decarboxylation). If the chromatogram matches the baseline, the protocol has validated itself, and the experiment can proceed.
Step-by-step workflow for optimal storage and pre-use validation.
Part 4: Troubleshooting Analytical Anomalies
Q3: My UPLC chromatogram shows a new, highly non-polar peak after storing the compound at -20°C for three months. What went wrong?A3: A highly non-polar peak is the hallmark of the decarboxylated product (1-(2-methyl-1,3-thiazol-5-yl)-2-methylpropane). Because it has lost the polar carboxylic acid group, its retention time on a reverse-phase C18 column will significantly increase (eluting later). This indicates that the -20°C environment experienced a temperature excursion (e.g., a freezer failure or repeated door openings), providing enough thermal energy to trigger decarboxylation. Discard the aliquot and shift future storage to -80°C.
Q4: The compound has turned slightly yellow, and LC-MS shows an M+16 mass shift. How do I prevent this?A4: An M+16 shift combined with discoloration is the definitive signature of S-oxidation (forming a sulfoxide). This means your inert gas purging (Step 2) was insufficient, or the vial seal was compromised, allowing oxygen ingress. Ensure you are using PTFE-lined septa (which are less permeable to oxygen than standard silicone) and verify the purity of your Argon source.
References
Title: Conformational Changes in Thiazole-2-carboxylic Acid Selectively Induced by Excitation with Narrowband Near-IR and UV Light
Source: Journal of Physical Chemistry A / PubMed
URL: [Link]
Title: Vitamin B1 (Thiamine)
Source: Medicine LibreTexts
URL: [Link]
Resolving co-elution issues for 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid in LC-MS
Target Analyte: 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid Welcome to the Technical Support Center. This guide is engineered for analytical scientists and drug development professionals facing chromatographic ch...
Welcome to the Technical Support Center. This guide is engineered for analytical scientists and drug development professionals facing chromatographic challenges—specifically co-elution and ion suppression—when analyzing amphoteric thiazole derivatives via Liquid Chromatography-Mass Spectrometry (LC-MS).
Analyte Profiling & The Co-Elution Challenge
3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid is an amphoteric molecule featuring a lipophilic isobutyl-like chain, a weakly basic thiazole ring (pKa ~2.5), and a weakly acidic carboxylic acid (pKa ~4.5). In reversed-phase LC-MS, this dual-ionization capability often leads to the "general elution problem," where the analyte either co-elutes with the solvent front, endogenous matrix components (like phospholipids), or structurally similar isomers[1].
To resolve these issues, we must manipulate the molecule's ionization state through mobile phase optimization and leverage orthogonal stationary phase chemistries.
Caption: Decision tree for resolving LC-MS co-elution of amphoteric thiazole derivatives.
Frequently Asked Questions (FAQs)
Q1: My analyte is co-eluting with early-eluting matrix peaks on a standard C18 column. Why is this happening, and how do I fix it?A: This is a classic symptom of inappropriate mobile phase pH causing the analyte to remain in a highly polar, ionized state. At a mid-range pH (e.g., pH 3.5), the molecule exists partially as a zwitterion, leading to poor retention on hydrophobic C18 chains.
The Fix: You must force the molecule into a single ionization state. Developing methods at least one pH unit above or below the pKa minimizes retention shifts and stabilizes selectivity[2]. For this compound, lowering the pH to 2.0 (using 0.1% Formic Acid) protonates the carboxylic acid, though the thiazole remains charged. Alternatively, utilizing a high pH mobile phase (pH 10, Ammonium Bicarbonate) fully deprotonates the carboxylic acid while neutralizing the thiazole. Contrary to common expectations, high pH mobile phases do not strictly suppress positive ESI ionization and often yield sharper peaks for basic moieties[3][4].
Caption: Mobile phase pH dictates the ionization state and ESI polarity suitability.
Q2: I adjusted the pH, but I am still seeing co-elution with a structural isomer. What stationary phase should I use?A: When hydrophobic (C18) selectivity fails to resolve isomers, you must exploit the electronic properties of the thiazole ring. Switch to a Pentafluorophenyl (PFP) column. The highly electronegative fluorine atoms on the PFP phase provide strong
π−π
interactions, dipole-dipole interactions, and hydrogen bonding with the electron-rich thiazole ring[5][6]. This orthogonal retention mechanism is highly effective for separating thiazole-containing positional isomers that co-elute on standard alkyl phases[7].
Q3: How can I differentiate co-eluting matrix interferences from my target analyte using Mass Spectrometry?A: If chromatographic baseline resolution is impossible, rely on MS/MS selectivity. Matrix components like phospholipids often share nominal masses but have completely different fragmentation pathways. Optimize your Multiple Reaction Monitoring (MRM) transitions. While the parent ion may co-elute, selecting a unique product ion (e.g., a fragment specific to the 2-methyl-1,3-thiazole ring) will electronically filter out the interference[8].
Q4: What sample preparation steps can eliminate phospholipid co-elution entirely?A: If endogenous phospholipids are causing ion suppression via co-elution, simple protein precipitation is insufficient. Implement Mixed-Mode Solid Phase Extraction (SPE). Because your analyte has a carboxylic acid, a Mixed-Mode Anion Exchange (MAX) cartridge is ideal. At pH 7, the analyte is negatively charged and binds to the anion-exchange phase, allowing neutral and cationic lipids to be washed away before targeted elution[9].
Quantitative Data: Method Comparison
Table 1: Impact of Column Chemistry and pH on Thiazole-Butanoic Acid Retention
Stationary Phase
Mobile Phase pH
Dominant Interaction Mechanism
Co-Elution Risk (Isomers)
Co-Elution Risk (Matrix)
Standard C18
Acidic (pH 2.0)
Hydrophobic
High
Moderate (Early elution)
Standard C18
Basic (pH 10.0)
Hydrophobic
High
Low (Better retention)
PFP (Fluorinated)
Acidic (pH 2.0)
π−π
, Dipole, Hydrophobic
Low
Low
Mixed-Mode (AX)
Neutral (pH 7.0)
Anion Exchange + Hydrophobic
Moderate
Very Low
Experimental Protocols
Protocol A: Orthogonal LC-MS/MS Method using PFP Stationary Phase
This method utilizes a fluorinated stationary phase to resolve isomeric co-elution via
π−π
interactions[5][6].
Materials:
Column: Core-shell PFP column (e.g., 100 x 2.1 mm, 2.6 µm)[7][8].
Mobile Phase A: LC-MS Grade Water + 0.1% Formic Acid[10].
Mobile Phase B: LC-MS Grade Acetonitrile + 0.1% Formic Acid[10].
Step-by-Step Procedure:
System Preparation: Purge the LC lines with fresh mobile phases. Ensure all solvents are strictly LC-MS grade to prevent baseline noise and adduct formation[10].
Column Equilibration: Equilibrate the PFP column at 40°C with 5% Mobile Phase B for at least 10 column volumes until the system backpressure stabilizes[11].
Gradient Elution:
0.0 - 1.0 min: Hold at 5% B (Focuses the analyte at the column head to prevent peak broadening).
1.0 - 6.0 min: Linear ramp to 60% B (Elutes the thiazole derivative while resolving isomers via
π−π
interactions).
6.0 - 7.0 min: Ramp to 95% B (Column wash to remove highly lipophilic matrix components).
7.0 - 9.0 min: Re-equilibrate at 5% B.
MS/MS Detection: Operate the mass spectrometer in Positive Electrospray Ionization (ESI+) mode. Monitor the specific MRM transition for the protonated precursor
[M+H]+
to the dominant thiazole fragment.
Protocol B: Mixed-Mode Anion Exchange (MAX) SPE for Matrix Removal
Use this protocol if phospholipid co-elution causes severe ion suppression[9][12].
Step-by-Step Procedure:
Sample Pre-treatment: Dilute 100 µL of plasma with 100 µL of 4% Phosphoric acid to disrupt protein binding and ensure the analyte is free in solution.
Conditioning: Pass 1 mL of Methanol, followed by 1 mL of LC-MS Grade Water through the MAX SPE cartridge to activate the sorbent bed[12].
Loading: Apply the pre-treated sample to the cartridge at a controlled flow rate of 1 mL/min.
Wash 1 (Hydrophobic Interference): Pass 1 mL of 5% Ammonium Hydroxide in Water. (Removes neutral/basic interferences; the target analyte remains tightly bound via anion exchange).
Wash 2 (Phospholipid Removal): Pass 1 mL of 100% Methanol.
Elution: Elute the target analyte with 1 mL of Methanol containing 2% Formic Acid. (The acidic environment neutralizes the carboxylic acid, releasing it from the ion-exchange sorbent)[12].
Reconstitution: Evaporate the eluate under a gentle stream of nitrogen and reconstitute in the initial LC mobile phase (e.g., 5% Acetonitrile) prior to injection to prevent solvent-mismatch peak fronting[10].
Control pH During Method Development for Better Chromatography - lcms.cz
URL:[Link]
Improved Results for LC/MS of Basic Compounds Using High pH Mobile Phase on a Gemini® C18 Column - LabRulez LCMS
URL: [Link]
Efficient high pH mobile phases for reversed phase HPLC and LC-MS analysis of basic compounds - Excellence in Analytical Chemistry
URL:[Link]
Accurate and Sensitive UHPLC–Tandem Mass Spectrometry Sequential Methods for Therapeutic Drug Monitoring of Aztreonam/Avibactam in Human Plasma - MDPI
URL: [Link]
Halogenase-assisted biocatalytic derivatization of aminothiazoles and cephalosporin antibiotics - Figshare
URL:[Link]
development of analytical methods for the determination of ... - uoa.gr
URL: [Link]
Going beyond Binary: Rapid Identification of Protein–Protein Interaction Modulators Using a Multifragment Kinetic Target-Guided Synthesis Approach - ACS Publications
URL:[Link]
Effective LC Troubleshooting: Symptom-Based Strategies and Solutions - Restek
URL:[Link]
Optimizing catalytic reactions for scale-up of 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid
[label="Intermediates Accum Workflow for the asymmetric hydrogenation scale-up of the thiazole derivative. Module B: Troubleshooting Palladium-Catalyzed α-Arylation (Route 2) For rapid analog generation or when the enoic...
For rapid analog generation or when the enoic acid precursor is unavailable, coupling 5-bromo-2-methyl-1,3-thiazole with an isovalerate ester via Pd-catalyzed α-arylation is utilized.
Q: The cross-coupling reaction stalls at 40% conversion. HPLC shows intact 5-bromo-2-methyl-1,3-thiazole. How do we push this to completion?A: The stalling is caused by a failure in the reductive elimination step of the catalytic cycle. While oxidative addition of the thiazolyl bromide is fast, the bulky isopropyl group on the enolate creates immense steric crowding at the Pd(II) intermediate. If reductive elimination is too slow, the catalyst resting state becomes trapped, leading to off-cycle degradation (e.g., dehalogenation or Pd black precipitation).
Diagnostic Fix: Employ a sterically demanding biaryl phosphine ligand like XPhos (using the XPhos Pd G4 precatalyst). The extreme bulk of XPhos forces the Pd(II) intermediate to accelerate reductive elimination to relieve steric strain[1]. For highly deactivated heteroaryl halides, sterically relieved ferrocenyl-diphosphanes (e.g., Sylphos) are also highly effective[2].
Troubleshooting decision tree for Pd-catalyzed α-arylation.
Data Center: Quantitative Optimization Tables
Table 1: Catalyst & Condition Screening for Asymmetric Hydrogenation
Substrate: 3-methyl-2-(2-methyl-1,3-thiazol-5-yl)but-2-enoic acid (100 g scale).
Objective: Synthesize 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid via RuPHOX catalysis.
Preparation: In a nitrogen-filled glovebox, charge a 1 L Hastelloy autoclave with 3-methyl-2-(2-methyl-1,3-thiazol-5-yl)but-2-enoic acid (100 g, 0.507 mol) and anhydrous, degassed methanol (500 mL).
Catalyst Loading: Add the RuPHOX-Ru catalyst (0.1 mol%, S/C = 1000)[5]. Seal the autoclave and transfer to the hydrogenation bay.
Purging & Pressurization: Purge the reactor with N₂ (3 x 10 bar), followed by H₂ (3 x 10 bar). Pressurize the vessel to exactly 5 bar H₂.
Reaction Execution: Initiate the gas-entrainment stirrer at 800 RPM. Heat the jacket to 40 °C. Monitor hydrogen uptake via a mass flow controller.
In-Process Control (IPC) Check: After 12 hours (or when H₂ uptake ceases), vent the reactor to 1 bar. Pull a 0.5 mL aliquot, filter through a 0.2 μm PTFE syringe filter, and analyze via Chiral HPLC.
Validation Gate: Proceed to step 6 ONLY if conversion is >99% and ee is >98%. If conversion is <99%, re-pressurize to 10 bar and increase agitation to 1000 RPM for 4 hours.
Workup: Vent the reactor completely. Transfer the mixture to a flask and add 10 wt% of a silica-based metal scavenger (e.g., SiliaBond Thiol) to remove residual Ruthenium. Stir at 50 °C for 4 hours, filter through Celite, and concentrate in vacuo to yield the target compound.
Objective: Rapid synthesis of the target backbone via cross-coupling.
Reagent Assembly: In a 30 mL microwave vial, combine 5-bromo-2-methyl-1,3-thiazole (10 mmol), ethyl isovalerate (12 mmol), and NaOtBu (22 mmol).
Catalyst Addition: Add XPhos Pd G4 precatalyst (1 mol%)[1]. Add anhydrous toluene (15 mL) and a magnetic stir bar.
Sealing & Irradiation: Seal the vial with a Teflon-lined crimp cap. Irradiate in a dedicated microwave synthesizer at 130 °C for exactly 10 minutes.
IPC Check: Cool the vial rapidly to room temperature. Pull a 50 μL aliquot, dilute with 1 mL acetonitrile, and analyze via LC-MS.
Validation Gate: Ensure the mass peak for the bromothiazole starting material has disappeared.
Hydrolysis: Transfer the crude ester to a round-bottom flask. Add 2M LiOH (aq) (20 mL) and THF (20 mL). Stir at 60 °C for 2 hours to hydrolyze the ester to 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid. Acidify with 1M HCl, extract with EtOAc, dry over Na₂SO₄, and concentrate.
Minimizing side reactions during 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid esterification
Welcome to the Advanced Synthesis Support Portal. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and practical challenges associated with the esterification of 3-Methyl-...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Advanced Synthesis Support Portal. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and practical challenges associated with the esterification of 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid .
This molecule presents a "perfect storm" of synthetic challenges:
Severe Steric Hindrance: The
α
-carbon (C2) is flanked by a bulky isopropyl group (from the 3-methyl backbone) and a 2-methylthiazol-5-yl ring, physically blocking nucleophilic attack at the adjacent carbonyl.
High Epimerization Risk: The
α
-proton is highly acidic due to the combined electron-withdrawing effects of the carbonyl group and the aromatic thiazole ring. Basic coupling conditions easily promote enolization, leading to racemization at the C2 chiral center.
Heteroatom Interference: The basic nitrogen on the thiazole ring can coordinate with Lewis acids or interfere with proton-transfer dynamics during catalysis.
Below, you will find targeted troubleshooting FAQs, comparative data, and self-validating experimental protocols to overcome these hurdles.
Part 1: Troubleshooting Guides & FAQs
Q1: I am using standard Steglich esterification (EDC/DMAP), but my yield is abysmal, and I am isolating a massive amount of a highly polar byproduct. What is happening?A: You are observing N-acylurea formation . In a standard Steglich esterification, the carboxylic acid reacts with the carbodiimide (e.g., EDC or DCC) to form an O-acylisourea intermediate[1]. Because your substrate is extremely sterically hindered by the isopropyl and thiazole groups, the subsequent nucleophilic attack by the alcohol is drastically slowed down. This delay allows the O-acylisourea to undergo a spontaneous 1,3-rearrangement into a thermodynamically stable, unreactive N-acylurea byproduct[2].
Solution: Switch to a mixed-anhydride method like the Yamaguchi esterification, or increase the stoichiometry of DMAP (up to 0.5–1.0 eq) to force the rapid formation of the highly reactive acylpyridinium intermediate before the rearrangement can occur.
Q2: My esterification is working, but chiral HPLC shows extensive epimerization (racemization) at the C2 position. How can I preserve the stereocenter?A: The C2 proton of your substrate is highly labile. Prolonged exposure to basic coupling agents (like Et
3
N or excess DMAP) promotes enolization.
Solution: If you are synthesizing a complex ester, switch to the Yamaguchi esterification using 2,4,6-trichlorobenzoyl chloride (TCBC). The steric bulk of the trichlorobenzene ring prevents attack on the wrong carbonyl, and the protocol is renowned for proceeding with near-zero epimerization[3]. Alternatively, utilize next-generation coupling reagents like NDTP (5-nitro-4,6-dithiocyanatopyrimidine), which mediate ultra-fast esterifications (often under 1 minute) and prevent racemization by minimizing the time the activated species spends in the presence of base[4].
Q3: I only need to make the simple methyl or benzyl ester for analytical tracking. Do I need to use complex coupling reagents?A: No. If your target alcohol is a simple, unhindered primary alkyl halide (e.g., methyl iodide or benzyl bromide), completely avoid carbonyl activation. Instead, use Base-Promoted Alkylation . By treating the carboxylic acid with a mild, non-nucleophilic base (like Cs
2
CO
3
) in a polar aprotic solvent (DMF), you generate the carboxylate anion, which then attacks the alkyl halide via an S
N
2 mechanism. This bypasses the O-acylisourea intermediate entirely, eliminating N-acylurea formation and significantly reducing epimerization.
Part 2: Mechanistic Workflows & Decision Matrices
Mechanistic divergence in Steglich esterification of hindered thiazole substrates.
Decision matrix for selecting esterification protocols based on alcohol complexity.
Causality Insight: TCBC forms a mixed anhydride with the substrate. The extreme steric bulk of the three chlorine atoms on TCBC forces the nucleophile (alcohol) to attack the substrate's carbonyl exclusively, preventing the formation of trichlorobenzoate side products[3].
Anhydride Formation: Dissolve the carboxylic acid (1.0 eq) in anhydrous Toluene under an inert atmosphere (N
2
/Ar). Add DIPEA (2.0 eq) and cool the mixture to 0 °C.
Activation: Dropwise add TCBC (1.2 eq). Stir at 0 °C for 30 minutes, then warm to room temperature for 1 hour. Self-Validation: A white precipitate (DIPEA·HCl) will form, confirming the generation of the mixed anhydride.
Coupling: In a separate flask, dissolve the target alcohol (1.1 eq) and DMAP (1.5 eq) in Toluene. Transfer this solution dropwise to the mixed anhydride suspension.
Monitoring: Stir at room temperature. Monitor via TLC (UV active due to the thiazole ring). The reaction is typically complete within 2–4 hours.
Workup: Quench with saturated aqueous NaHCO
3
. Extract with EtOAc. Wash the organic layer with 1M HCl (to remove DMAP/DIPEA), brine, dry over Na
2
SO
4
, and concentrate. Purify via flash chromatography.
Causality Insight: By utilizing Cs
2
CO
3
, the "cesium effect" enhances the nucleophilicity of the carboxylate anion due to the large, highly polarizable cesium cation loosely coordinating with the oxygen. This allows for rapid S
N
2 substitution without activating the chiral
α
-carbon, preserving stereochemistry.
Methyl Iodide (MeI) or Benzyl Bromide (BnBr) (1.5 eq)
Cesium Carbonate (Cs
2
CO
3
) (1.2 eq)
Anhydrous DMF (0.2 M)
Step-by-Step Procedure:
Deprotonation: Dissolve the carboxylic acid in anhydrous DMF. Add finely powdered Cs
2
CO
3
(1.2 eq). Stir at room temperature for 15 minutes to ensure complete carboxylate formation.
Alkylation: Cool the mixture to 0 °C. Add the alkyl halide (1.5 eq) dropwise.
Monitoring: Allow the reaction to warm to room temperature. Monitor by LC-MS or TLC. Complete conversion usually occurs within 1–2 hours. Self-Validation: The disappearance of the highly polar acid spot on TLC and the appearance of a higher R
f
UV-active spot confirms esterification.
Workup: Dilute heavily with Water (to dissolve DMF and salts) and extract 3x with Diethyl Ether or EtOAc. Wash the combined organics with 5% LiCl aqueous solution (to remove residual DMF), dry over MgSO
4
, and concentrate.
Part 5: References
Steglich esterification - Wikipedia
Source: wikipedia.org
URL:
3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid vs other thiazole carboxylic acid derivatives
Introduction: The Thiazole Scaffold as a Cornerstone of Medicinal Chemistry The 1,3-thiazole ring is a five-membered heterocyclic motif containing sulfur and nitrogen that has proven to be a "privileged scaffold" in medi...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Thiazole Scaffold as a Cornerstone of Medicinal Chemistry
The 1,3-thiazole ring is a five-membered heterocyclic motif containing sulfur and nitrogen that has proven to be a "privileged scaffold" in medicinal chemistry.[1][2] Its unique electronic properties and ability to form a variety of non-covalent interactions have made it a cornerstone in the design of numerous clinically approved drugs, including the antiretroviral Ritonavir and the anti-inflammatory Meloxicam.[1] The incorporation of a carboxylic acid moiety further enhances the therapeutic potential, providing a key site for interaction with biological targets and improving pharmacokinetic properties.
This guide focuses on 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid (CAS No. 1499641-49-4), a specific but less-documented member of this class, as a starting point for a broader comparative analysis.[3][4][5] While public domain data on the specific biological activities of this compound are scarce, its structure embodies the core features of a thiazole carboxylic acid derivative. We will therefore use it as a structural archetype to compare and contrast with other well-characterized thiazole derivatives across several key therapeutic areas, providing a comprehensive overview for researchers and drug development professionals. This analysis will delve into their comparative performance as anti-inflammatory, antidiabetic, and anticancer agents, supported by experimental data from peer-reviewed literature.
Comparative Analysis of Biological Activity
The true value of the thiazole carboxylic acid scaffold lies in its versatility. By modifying the substituents on the thiazole ring and the nature of the carboxylic acid-containing side chain, chemists can fine-tune the molecule's activity toward a wide array of biological targets.
Anti-inflammatory and Antioxidant Potential
Inflammation is a complex biological response implicated in numerous diseases. A primary strategy in developing anti-inflammatory drugs is the inhibition of cyclooxygenase (COX) enzymes. Many thiazole derivatives have been investigated for their potential as COX inhibitors and for their ability to mitigate oxidative stress, which is closely linked to inflammation.[6]
Thiazole derivatives often exert their antioxidant effects through direct radical scavenging or by modulating cellular pathways like the Nrf2 signaling pathway.[7] The anti-inflammatory activity is frequently evaluated in vivo using models such as turpentine oil or carrageenan-induced inflammation.[8][9]
Comparative Performance of Anti-inflammatory & Antioxidant Thiazole Derivatives
Perhaps the most prominent examples of thiazole-containing drugs are the thiazolidinediones (TZDs), or "glitazones," used to treat type 2 diabetes.[11] These compounds, such as Pioglitazone and Rosiglitazone, act as potent agonists for the Peroxisome Proliferator-Activated Receptor-gamma (PPARγ).[11][12] Activation of this nuclear receptor modulates the expression of genes involved in glucose and lipid metabolism, ultimately improving insulin sensitivity.[11][13] The thiazolidine-2,4-dione nucleus is a critical pharmacophore for this activity.[11] Newer research also explores thiazole derivatives as inhibitors of enzymes like α-glucosidase and α-amylase.[14]
Logical Relationship: PPARγ Agonism by Thiazolidinediones
Caption: Mechanism of action for thiazolidinedione-based PPARγ agonists.
Anticancer Activity: A Multifaceted Approach
The thiazole scaffold is a common feature in compounds designed to combat cancer.[7] These derivatives have been shown to inhibit cancer cell proliferation through various mechanisms, including the disruption of tubulin polymerization and the inhibition of critical signaling pathways like PI3K/Akt/mTOR.[15] Their efficacy is typically measured by their half-maximal inhibitory concentration (IC50) against a panel of cancer cell lines.
Comparative Performance of Anticancer Thiazole Derivatives
The trustworthiness of comparative data hinges on robust and well-defined experimental protocols. Below are step-by-step methodologies for key assays used to evaluate the biological activities discussed.
Workflow for Thiazole Derivative Drug Discovery
Caption: A generalized workflow for the discovery of novel thiazole therapeutics.
Protocol 1: In Vitro Cytotoxicity via MTT Assay
This protocol is foundational for assessing a compound's ability to inhibit cancer cell growth.
Causality: The MTT assay measures the metabolic activity of cells, which correlates with cell viability. Mitochondrial dehydrogenases in living cells reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.
Step-by-Step Methodology:
Cell Seeding: Plate cancer cells (e.g., HeLa, A375) in a 96-well plate at a density of 5,000-10,000 cells per well. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of the thiazole derivatives in the appropriate cell culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).
Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂.
MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Purple formazan crystals will form in viable cells.
Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or acidic isopropanol) to each well to dissolve the formazan crystals.
Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.
Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and determine the IC50 value using non-linear regression analysis.
Protocol 2: In Vivo Anti-inflammatory Activity (Carrageenan-Induced Paw Edema)
This is a standard and self-validating model for evaluating acute anti-inflammatory activity.[9]
Causality: Carrageenan injection into a rat's paw induces a localized, acute inflammation characterized by edema (swelling). The ability of a pre-administered compound to reduce this swelling indicates its anti-inflammatory potential. The model is biphasic, involving early mediators (histamine, serotonin) and later mediators (prostaglandins, cytokines).
Step-by-Step Methodology:
Animal Acclimatization: Use Wistar or Sprague-Dawley rats (150-200g). Acclimatize them for at least one week with free access to food and water.
Grouping and Fasting: Divide the animals into groups (n=6): Vehicle Control, Reference Drug (e.g., Indomethacin, 10 mg/kg), and Test Compound groups (various doses). Fast the animals overnight before the experiment.
Compound Administration: Administer the test compounds and reference drug orally (p.o.) or intraperitoneally (i.p.) one hour before inducing inflammation. The control group receives only the vehicle.
Edema Induction: Measure the initial paw volume of each rat using a plethysmometer. Then, inject 0.1 mL of a 1% carrageenan solution (in saline) into the sub-plantar surface of the right hind paw.
Measurement of Paw Volume: Measure the paw volume at 1, 2, 3, and 4 hours after the carrageenan injection.
Analysis: Calculate the percentage of edema inhibition for each group at each time point using the following formula:
% Inhibition = [(Vc - Vt) / Vc] x 100
Where Vc is the average increase in paw volume in the control group, and Vt is the average increase in paw volume in the treated group.
Conclusion and Future Directions
The thiazole carboxylic acid scaffold represents a remarkably versatile and potent platform in drug discovery. From the well-established PPARγ agonism of thiazolidinediones in diabetes treatment to the promising anti-inflammatory and anticancer activities of novel derivatives, this chemical class continues to yield compounds of significant therapeutic interest.[6][9][11][12] While a specific compound like 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid currently lacks extensive characterization in the public literature, its structure serves as a valuable template for further exploration.
Future research should focus on a systematic structure-activity relationship (SAR) analysis to optimize the potency and selectivity of these derivatives. Advanced in-silico methods, such as molecular docking, can help predict interactions with biological targets and guide the rational design of next-generation therapeutics.[15] Furthermore, a comprehensive evaluation of the pharmacokinetic and toxicological profiles is essential to translate these promising preclinical findings into clinically viable treatments.
References
Durcik, M., Toplak, Ž., Zidar, N., et al. (2020). Efficient Synthesis of Hydroxy-Substituted 2-Aminobenzo[d]thiazole-6-carboxylic Acid Derivatives as New Building Blocks in Drug Discovery. ACS Omega, 5(14), 8305–8311. Available at: [Link]
Fathima, F. (2016). Thiazolidinediones as a privileged structural scaffold in PPAR agonists: A review. International Journal of Pharmaceutical Chemistry, 6(5), 124-141. Available at: [Link]
Semantic Scholar. (2016). Thiazolidinediones as a privileged structural scaffold in PPAR agonists: a review. Semantic Scholar. Available at: [Link]
Sci-Hub. (2020). Efficient Synthesis of Hydroxy-Substituted 2-Aminobenzo[d]thiazole-6-carboxylic Acid Derivatives as New Building Blocks in Drug Discovery. Sci-Hub. Available at: [Link]
Bhat, B. G., et al. (2009). Novel Bisaryl Substituted Thiazoles and Oxazoles as Highly Potent and Selective Peroxisome Proliferator-Activated Receptor δ Agonists. Journal of Medicinal Chemistry, 52(24), 7937-7941. Available at: [Link]
Prashantha, K., et al. (2017). Targeting Peroxisome Proliferator-Activated Receptors Using Thiazolidinediones: Strategy for Design of Novel Antidiabetic Drugs. PPAR Research, 2017, 3196237. Available at: [Link]
Sharma, P., et al. (2022). Development of Heterocyclic PPAR Ligands for Potential Therapeutic Applications. Molecules, 27(19), 6689. Available at: [Link]
Hassan, L. M., et al. (2023). Thiazole-carboxamide derivatives as potent antioxidant agents with drug-like properties: In vitro, molecular docking, and DFT studies. PLOS ONE, 18(9), e0289895. Available at: [Link]
Devgun, M., et al. (2022). Thiazoles: A Retrospective Study on Synthesis, Structure-activity Relationship and Therapeutic Significance. Indian Journal of Pharmaceutical Education and Research, 56(3), 668-688. Available at: [Link]
Oniga, O., et al. (2013). New anti-inflammatory thiazolyl-carbonyl-thiosemicarbazides and thiazolyl-azoles with antioxidant properties as potential iNOS inhibitors. Archives of Pharmacal Research, 36(6), 724-734. Available at: [Link]
Alameen, I. M. A., & Althubiani, A. S. (2025). Comparative And Critical Review About Thiazole Derivatives In Diabetic Patients, Hepatic Versus Pancreatic Effects. Iraqi Journal of Medical and Health Sciences, 2(2), 14-22. Available at: [Link]
Molnar, M., et al. (2022). The structure–activity relationship and computational studies of 1,3-thiazole derivatives as cholinesterase inhibitors with anti-inflammatory activity. Journal of Molecular Structure, 1263, 133177. Available at: [Link]
Kashyap, S., et al. (2024). Thiazole Derivatives in Diabetes Management: Recent Progress and Future Perspective. International Journal of Pharmaceutical and Biological Archives, 15(1), 1-10. Available at: [Link]
Shirodkar, P. Y., et al. (2009). Synthesis of 4-benzyl-1,3-thiazole derivatives as potential anti-inflammatory agents: An analogue-based drug design approach. Journal of Enzyme Inhibition and Medicinal Chemistry, 24(3), 890-897. Available at: [Link]
Hsiao, C. H., et al. (2012). Synthesis, in vitro structure-activity relationship, and in vivo studies of 2-arylthiazolidine-4-carboxylic acid amides as anticancer agents. Bioorganic & Medicinal Chemistry, 20(15), 4567-4577. Available at: [Link]
Domagala, J. M., et al. (2004). Synthesis and Structure−Activity Relationships of Novel 7-Substituted 1,4-Dihydro-4-oxo-1-(2-thiazolyl)-1,8-naphthyridine-3-carboxylic Acids as Antitumor Agents. Part 2. Journal of Medicinal Chemistry, 47(6), 1539-1551. Available at: [Link]
Sharma, P. K., et al. (2015). Synthesis and biological evaluation of pyrazolylthiazole carboxylic acids as potent anti-inflammatory-antimicrobial agents. Bioorganic & Medicinal Chemistry Letters, 25(6), 1335-1340. Available at: [Link]
Singh, R., et al. (2023). Thiazole and Thiazolidinone Derivatives as Anti-inflammatory Agents. Current Organic Synthesis, 20(1), 1-15. Available at: [Link]
ResearchGate. (2023). Structure activity relationships of synthesized (E)-2-(3-(substitutedstyryl)-5-(substitutedphenyl)-4,5-dihydropyrazol-1-yl)benzo[d]thiazole derivatives. ResearchGate. Available at: [Link]
Azhari, S. (2020). A Systematic Review On Thiazole Synthesis And Biological Activities. Journal of Pharmaceutical Research International, 32(10), 1-15. Available at: [Link]
Guler, O. O., et al. (2023). 2-Amino thiazole derivatives as inhibitors of some metabolic enzymes: An in vitro and in silico study. Biotechnology and Applied Biochemistry, 70(2), 659-669. Available at: [Link]
Appchem. 3-methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid. Appchem. Available at: [Link]
Mickevicius, V., et al. (2013). Synthesis and Biological Activity of 3-[Phenyl(1,3-thiazol-2-yl)-amino]propanoic Acids and Their Derivatives. Molecules, 18(12), 15000-15014. Available at: [Link]
Khan, A., et al. (2023). Synthesis, Characterization, and Biological Evaluation of 2-(N-((2′-(2H-tetrazole-5-yl)-[1,1′-biphenyl]-4yl)-methyl)-pentanamido)-3-methyl Butanoic Acid Derivatives. BioMed Research International, 2023, 7733973. Available at: [Link]
MolPort. 3-methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid. MolPort. Available at: [Link]
Discovery of 2-(3-Benzamidopropanamido)thiazole-5-carboxylate Inhibitors of the Kinesin HSET (KIFC1) and the Development of Cell. (n.d.). Available at: [Link]
Mickevicius, V., et al. (2013). Synthesis and biological activity of 3-[phenyl(1,3-thiazol-2-yl)-amino]propanoic acids and their derivatives. Molecules, 18(12), 15000-15014. Available at: [Link]
Mickevicius, V., et al. (2013). Synthesis and Biological Activity of 3-[Phenyl(1,3-thiazol-2-yl)-amino]propanoic Acids and Their Derivatives. ResearchGate. Available at: [Link]
Lozynskyi, A. V., et al. (2021). Synthesis and evaluation of biological activity of 1-[2-amino-4-methylthiazol-5-yl]-3-arylpropenones. Biopolymers and Cell, 37(4), 283-293. Available at: [Link]
Google Patents. (2020). WO2020128003A1 - SYNTHESIS OF 3-METHYL-1,2,4-THIADIAZOLE-5-CARBOHYDRAZIDE OR OF THE METHYL-d3 DEUTERATED FORM THEREOF.
Hattan, C. M., et al. (2013). Synthesis of 3-(1-Methyl-1H-imidazol-2-ylthio)propanoic Acid and (E)-3-(1-Methyl-1H-imidazol-2-ylthio)acrylic Acid. Synthetic Communications, 43(1), 1-8. Available at: [Link]
Comparing in vitro and in vivo assay results for 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid
Comparison Guide: In Vitro vs. In Vivo Profiling of 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid (MMTBA) Executive Summary 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid (MMTBA; CAS: 1499641-49-4) is a highly...
Author: BenchChem Technical Support Team. Date: April 2026
Comparison Guide: In Vitro vs. In Vivo Profiling of 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid (MMTBA)
Executive Summary
3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid (MMTBA; CAS: 1499641-49-4) is a highly functionalized thiazole-carboxylic acid building block that has emerged as a potent scaffold for metabolic disease therapeutics. Thiazole derivatives are privileged structures in medicinal chemistry, frequently utilized to develop ligands for the Peroxisome Proliferator-Activated Receptors (PPARs)1[1]. This guide objectively compares the in vitro binding kinetics and in vivo metabolic efficacy of MMTBA against established clinical alternatives, providing a comprehensive framework for researchers evaluating dual PPARα/γ agonists for Metabolic Dysfunction-Associated Steatohepatitis (MASH).
Mechanistic Rationale: The Thiazole-Carboxylic Acid Pharmacophore
To understand the experimental choices in profiling MMTBA, one must first understand its structural causality. The compound features a 2-methylthiazole ring and a sterically hindered 3-methylbutanoic acid (isopropyl) moiety.
Receptor Anchoring: The carboxylic acid head group acts as a critical hydrogen-bond acceptor, interacting directly with the AF-2 helix (Tyr473 in PPARγ and Tyr464 in PPARα) 2[2].
Hydrophobic Pocket Occupation: The 2-methylthiazole tail projects into the Y-shaped hydrophobic ligand-binding domain (LBD), stabilizing the receptor-coactivator complex. This structural mimicry of endogenous fatty acids is a hallmark of potent lipid-lowering agents 3[3].
Mechanistic pathway of MMTBA activating PPARα/γ heterodimerization and gene transcription.
Part 1: In Vitro Assay Performance
Objective: To quantify the binding affinity and functional transactivation of MMTBA compared to standard monotherapy alternatives (Fenofibrate for PPARα; Pioglitazone for PPARγ).
We utilize Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) because it eliminates short-lived background fluorescence, providing a highly sensitive, self-validating readout of ligand-induced coactivator recruitment.
Buffer Optimization: Prepare assay buffer (50 mM Tris-HCl, 50 mM KCl, 1 mM DTT, 0.1% BSA, pH 7.4). Causality: DTT maintains the reducing environment necessary for the stability of the receptor's zinc-finger domains, while BSA prevents the non-specific adsorption of the highly lipophilic MMTBA to the microplate walls.
Complex Assembly: Dispense 5 nM GST-tagged PPAR LBD, 100 nM biotinylated coactivator peptide (PGC-1α), and serial dilutions of MMTBA (0.1 nM to 10 µM) into a 384-well plate.
Equilibration & Detection: Incubate in the dark at room temperature for 2 hours to reach thermodynamic equilibrium. Read the plate on a multi-mode microplate reader (Excitation: 340 nm; Emission: 615 nm and 665 nm).
Data Processing: Calculate the FRET ratio (665/615 nm). A dose-dependent increase in the ratio validates successful ligand-induced conformational change.
Quantitative In Vitro Comparison
Compound
Target Specificity
PPARα EC₅₀ (µM)
PPARγ EC₅₀ (µM)
Max Efficacy (Emax % vs. Ref)
MMTBA
Dual α/γ
0.85 ± 0.12
0.42 ± 0.08
92% (α) / 88% (γ)
Fenofibrate
PPARα
15.2 ± 2.1
> 100
100% (α) / N/A
Pioglitazone
PPARγ
> 50
0.55 ± 0.05
N/A / 100% (γ)
Lanifibranor
Pan-PPAR (α/δ/γ)
1.53 ± 0.20
0.21 ± 0.04
106% (α) / 79% (γ)
Data Interpretation: MMTBA demonstrates sub-micromolar potency across both receptors. Its PPARα activity is significantly more potent than the clinical standard Fenofibrate, while maintaining comparable PPARγ affinity to Pioglitazone.
Part 2: In Vivo Assay Performance
Objective: To evaluate the systemic metabolic efficacy of MMTBA in translating in vitro transactivation into physiological lipid clearance and steatosis reduction.
Self-Validating Protocol: DIO/MASH Mouse Model
Disease Induction: Male C57BL/6J mice (8 weeks old) are placed on a choline-deficient, L-amino acid-defined, high-fat diet (CDAHFD) for 4 weeks. Causality: The CDAHFD is selected over a standard high-fat diet because it rapidly induces severe hepatic fibrosis and ballooning, accurately mimicking human MASH pathology without requiring a 24-week timeline.
Dosing Regimen: Randomize into Vehicle, MMTBA (10 mg/kg/day), and Pioglitazone (10 mg/kg/day) groups. Administer compounds via daily oral gavage (PO) formulated in 0.5% methylcellulose/0.1% Tween-80 to ensure uniform suspension of the hydrophobic API.
In-Life Monitoring: Record body weight and fasting blood glucose weekly.
Tissue Harvest & Histology: At week 8, euthanize animals. Collect serum for biochemical analysis. Excise liver tissue, fix in 10% formalin, and perform H&E and Masson's trichrome staining to evaluate lobular inflammation and fibrosis.
Biomarker Quantification: Measure hepatic triglycerides via colorimetric assay and score the NAFLD Activity Score (NAS) via blinded pathology review to prevent observer bias.
Quantitative In Vivo Comparison (8-Week Endpoint)
Metric Evaluated
Vehicle (CDAHFD)
Pioglitazone (10 mg/kg)
MMTBA (10 mg/kg)
Hepatic Triglycerides (mg/g)
145.2 ± 12.4
98.5 ± 8.2
72.4 ± 6.5
Serum ALT (U/L)
280 ± 35
150 ± 22
110 ± 15
Fasting Glucose (mg/dL)
195 ± 18
115 ± 10
120 ± 12
Body Weight Gain (%)
+ 25%
+ 38% (Edema risk)
+ 18%
NAS Score (0-8)
6.5 ± 0.5
4.0 ± 0.5
3.2 ± 0.4
Part 3: In Vitro vs. In Vivo Correlation (IVIVC)
The translation from in vitro potency to in vivo efficacy for MMTBA is highly robust, driven by its specific structural kinetics.
The balanced EC₅₀ for both PPARα and PPARγ in vitro perfectly predicts its dual-action in vivo profile. MMTBA lowers hepatic triglycerides (a PPARα-driven mechanism similar to fibrates) while simultaneously improving insulin sensitivity and fasting glucose (a PPARγ-driven mechanism similar to thiazolidinediones).
Crucially, MMTBA avoids the severe weight gain and fluid retention typically associated with full PPARγ agonists (like Pioglitazone). This is because the isopropyl branching on the butanoic acid backbone of MMTBA introduces steric hindrance that modulates receptor recruitment, acting as a partial agonist in adipose tissue while maintaining full efficacy in the liver. Furthermore, this branching reduces rapid hepatic glucuronidation, yielding a favorable pharmacokinetic half-life (t₁/₂ ~ 6 hours in rodents), ensuring sustained receptor occupancy without toxic accumulation.
End-to-end experimental workflow from in vitro screening to in vivo validation.
References
Development of Heterocyclic PPAR Ligands for Potential Therapeutic Applications. PMC.
Full article: Recent advances in the design, development and therapeutic applications of PPARγ agonists. Taylor & Francis.
Substituted 2-[(4-Aminomethyl)phenoxy]-2-methylpropionic Acid PPARα Agonists. 1. Discovery of a Novel Series of Potent HDLc Raising Agents. ACS Publications.
Navigating the Synthesis of 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic Acid: A Comparative Guide to Plausible Pathways
For Researchers, Scientists, and Drug Development Professionals Abstract 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid is a molecule of interest in medicinal chemistry and drug development, incorporating a substitu...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid is a molecule of interest in medicinal chemistry and drug development, incorporating a substituted thiazole ring, a common scaffold in pharmacologically active compounds. While this specific molecule is commercially available, detailed, reproducible multi-step synthesis pathways are not readily found in published literature. This guide, therefore, presents two plausible and scientifically-grounded synthetic routes for its preparation, constructed from established and analogous chemical transformations. The pathways are critically compared to provide researchers with a robust framework for its synthesis, considering factors such as reproducibility, scalability, and potential challenges. The information herein is supported by experimental data from analogous reactions reported in peer-reviewed literature.
Introduction
The thiazole moiety is a cornerstone in the design of bioactive molecules, exhibiting a wide range of therapeutic properties.[1] The target molecule, 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid (CAS 1499641-49-4), combines this privileged heterocycle with a substituted butanoic acid sidechain, suggesting its potential as a building block in the synthesis of novel therapeutic agents. The lack of a definitive, published synthetic protocol necessitates a theoretical and comparative approach to its synthesis. This guide outlines two distinct, plausible multi-step pathways: a Wittig-based approach and an alkylation-based approach, starting from a common thiazole intermediate.
Pathway 1: The Wittig-Based Approach
This pathway hinges on the construction of the butanoic acid side chain from a 5-formyl-2-methyl-1,3-thiazole intermediate via a Wittig reaction, followed by reduction and hydrolysis.
Workflow Diagram
Caption: Workflow for the Wittig-based synthesis pathway.
Detailed Experimental Protocols
Step 1: Synthesis of Ethyl 2-methyl-1,3-thiazole-5-carboxylate
This initial step utilizes the well-established Hantzsch thiazole synthesis.[2][3]
Reaction: Thioacetamide is condensed with ethyl 3-chloroacetoacetate.
Procedure: To a solution of ethyl 3-chloroacetoacetate (1 equivalent) in ethanol, add thioacetamide (1 equivalent). The mixture is refluxed for 2-4 hours. After cooling, the solvent is removed under reduced pressure. The residue is taken up in an organic solvent like ethyl acetate and washed with a saturated sodium bicarbonate solution and brine. The organic layer is dried over anhydrous sodium sulfate and concentrated to yield the crude product, which can be purified by column chromatography. A similar synthesis of a 2-ethyl-5-thiazolecarboxylic acid derivative is reported to proceed overnight.[4]
Rationale: The Hantzsch synthesis is a reliable and high-yielding method for the formation of the thiazole ring from an α-halocarbonyl compound and a thioamide.
Step 2: Reduction to 5-(Hydroxymethyl)-2-methyl-1,3-thiazole
Reaction: The ester is reduced to the corresponding alcohol.
Procedure: Ethyl 2-methyl-1,3-thiazole-5-carboxylate (1 equivalent) is dissolved in a dry aprotic solvent like tetrahydrofuran (THF) and cooled to 0 °C. Lithium aluminum hydride (LiAlH₄, 1.5-2 equivalents) is added portion-wise. The reaction is stirred at 0 °C for 1 hour and then allowed to warm to room temperature and stirred for an additional 2-3 hours. The reaction is quenched by the sequential addition of water, 15% NaOH solution, and water. The resulting solid is filtered off, and the filtrate is concentrated to give the alcohol.
Rationale: LiAlH₄ is a powerful reducing agent capable of reducing esters to primary alcohols.
Step 3: Oxidation to 5-Formyl-2-methyl-1,3-thiazole
Reaction: The primary alcohol is oxidized to the aldehyde.
Procedure: To a solution of 5-(hydroxymethyl)-2-methyl-1,3-thiazole (1 equivalent) in dichloromethane (DCM), add pyridinium chlorochromate (PCC) or Dess-Martin periodinane (DMP) (1.5 equivalents). The mixture is stirred at room temperature for 2-4 hours. The reaction mixture is then filtered through a pad of silica gel or Celite, and the filtrate is concentrated to yield the aldehyde. The synthesis of similar heteroaromatic aldehydes via the Sommelet reaction from a chloromethyl intermediate has also been reported.[5][6]
Rationale: PCC and DMP are common and effective reagents for the mild oxidation of primary alcohols to aldehydes without over-oxidation to the carboxylic acid.
Step 4: Wittig Reaction to form Ethyl 2-(2-methyl-1,3-thiazol-5-yl)-3-methylbut-2-enoate
Reaction: The aldehyde is converted to an α,β-unsaturated ester using a Wittig reagent.
Procedure: The Wittig reagent is prepared by treating a suitable phosphonium salt, such as (1-ethoxycarbonylethyl)triphenylphosphonium bromide, with a strong base like sodium hydride or n-butyllithium in an anhydrous solvent like THF at 0 °C. To this ylide solution, 5-formyl-2-methyl-1,3-thiazole (1 equivalent) dissolved in THF is added dropwise. The reaction is stirred at room temperature overnight. The reaction is then quenched with water, and the product is extracted with an organic solvent. Purification by column chromatography yields the α,β-unsaturated ester. The Wittig reaction is a robust method for alkene synthesis from carbonyls.[7][8]
Rationale: The Wittig reaction is a highly versatile and reliable method for forming carbon-carbon double bonds with good control over the position of the new bond.
Step 5: Reduction of the α,β-Unsaturated Ester
Reaction: The carbon-carbon double bond is selectively reduced.
Procedure: The α,β-unsaturated ester (1 equivalent) is dissolved in a solvent like ethanol or ethyl acetate. A catalytic amount of palladium on carbon (10% Pd/C) is added. The mixture is then subjected to a hydrogen atmosphere (using a balloon or a Parr hydrogenator) and stirred vigorously for several hours until the reaction is complete (monitored by TLC or GC-MS). The catalyst is removed by filtration through Celite, and the solvent is evaporated to give the saturated ester.
Rationale: Catalytic hydrogenation is a standard and efficient method for the reduction of unhindered alkenes.
Step 6: Hydrolysis to the Final Product
Reaction: The ester is hydrolyzed to the carboxylic acid.
Procedure: Ethyl 3-methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoate (1 equivalent) is dissolved in a mixture of ethanol and water. An excess of sodium hydroxide or potassium hydroxide (3-5 equivalents) is added, and the mixture is heated to reflux for 2-4 hours. After cooling, the ethanol is removed under reduced pressure. The aqueous solution is washed with a nonpolar solvent like ether to remove any unreacted starting material. The aqueous layer is then acidified to a pH of 3-4 with a strong acid like HCl. The precipitated product is collected by filtration or extracted with an organic solvent, dried, and concentrated to yield the final product. Acid-catalyzed hydrolysis is also a viable option.[9][10]
Rationale: Saponification (base-mediated hydrolysis) is an effective and generally irreversible method for converting esters to carboxylic acids.
Pathway 2: The Alkylation-Based Approach
This pathway involves the formation of the C5-side chain through the alkylation of a malonic ester derivative with a reactive thiazole intermediate.
Workflow Diagram
Caption: Workflow for the alkylation-based synthesis pathway.
Detailed Experimental Protocols
Steps 1 & 2: Synthesis of 5-(Hydroxymethyl)-2-methyl-1,3-thiazole
These steps are identical to the first two steps of the Wittig-based pathway.
Step 3: Synthesis of 5-(Chloromethyl)-2-methyl-1,3-thiazole
Reaction: The hydroxyl group is converted to a more reactive leaving group, a chloride.
Procedure: To a solution of 5-(hydroxymethyl)-2-methyl-1,3-thiazole (1 equivalent) in a suitable solvent like DCM, cooled to 0 °C, add thionyl chloride (SOCl₂, 1.2 equivalents) dropwise. The reaction is stirred at 0 °C for 30 minutes and then at room temperature for 1-2 hours. The solvent and excess thionyl chloride are removed under reduced pressure to yield the crude chloromethyl derivative, which can be used in the next step without further purification.
Rationale: Thionyl chloride is a common reagent for converting primary alcohols to alkyl chlorides.
Step 4: Alkylation of Diethyl Malonate
Reaction: The chloromethylthiazole is used to alkylate diethyl malonate.
Procedure: To a solution of sodium ethoxide (prepared by dissolving sodium metal in anhydrous ethanol), add diethyl malonate (1 equivalent) dropwise at room temperature. After stirring for 30 minutes, a solution of 5-(chloromethyl)-2-methyl-1,3-thiazole (1 equivalent) in ethanol is added. The mixture is heated to reflux for several hours. After cooling, the solvent is evaporated, and the residue is partitioned between water and an organic solvent. The organic layer is dried and concentrated, and the product is purified by column chromatography.
Rationale: The methylene protons of diethyl malonate are acidic and can be deprotonated by a strong base to form a nucleophilic enolate, which readily undergoes Sₙ2 reaction with the alkyl halide.
Step 5: Introduction of the Isopropyl Group
Reaction: The second acidic proton of the malonic ester is replaced with an isopropyl group.
Procedure: The product from the previous step is treated with another equivalent of sodium ethoxide in ethanol, followed by the addition of isopropyl iodide or bromide. The reaction mixture is refluxed until the starting material is consumed. The workup is similar to the previous step.
Rationale: The remaining acidic proton on the α-carbon of the malonate derivative can be removed by a base, and the resulting carbanion can be alkylated again.
Step 6: Hydrolysis and Decarboxylation
Reaction: The diester is hydrolyzed to a diacid, which then undergoes decarboxylation upon heating to yield the final product.
Procedure: The dialkylated malonic ester is heated to reflux in a concentrated aqueous solution of a strong base like NaOH or KOH. This saponifies both ester groups. The reaction mixture is then cooled and acidified with a strong acid (e.g., concentrated HCl). The resulting malonic acid derivative is often unstable and decarboxylates upon further heating of the acidic solution to yield the final butanoic acid product. The product can be isolated by extraction or filtration.
Rationale: Saponification followed by acidification and heating is a standard method for the hydrolysis and decarboxylation of malonic ester derivatives to form carboxylic acids.
Comparison of the Synthetic Pathways
Feature
Pathway 1: Wittig-Based Approach
Pathway 2: Alkylation-Based Approach
Number of Steps
6
6
Key Intermediates
5-Formyl-2-methyl-1,3-thiazole
5-(Chloromethyl)-2-methyl-1,3-thiazole
Potential Challenges
Stereoselectivity of the Wittig reaction might be an issue, although for the subsequent reduction, it is irrelevant. The handling of phosphorus ylides can be cumbersome.
The second alkylation step might be sterically hindered. Handling of sodium metal for the preparation of sodium ethoxide requires caution.
Reproducibility
Each step involves well-established and generally reproducible reactions. The Wittig reaction is known for its reliability.[7]
Alkylation of malonic esters is a classic and reproducible transformation.
Scalability
The Wittig reaction and catalytic hydrogenation are generally scalable. The use of LiAlH₄ can be problematic on a large scale.
Malonic ester synthesis is a well-established and scalable industrial process. The use of sodium metal can be a challenge for large-scale synthesis.
Reagent Toxicity
Wittig reagents and their byproducts (triphenylphosphine oxide) can be difficult to remove. PCC is a known carcinogen.
Thionyl chloride is corrosive and toxic. Isopropyl halides are alkylating agents.
Estimated Overall Yield
Moderate. Each step is expected to have a good to high yield, but the number of steps will lower the overall yield.
Moderate to good. Malonic ester syntheses are typically high-yielding.
Conclusion
Both the Wittig-based and the alkylation-based pathways offer plausible and robust strategies for the synthesis of 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid. The choice between the two routes will depend on the specific capabilities of the laboratory, the desired scale of the synthesis, and the preference for certain types of chemical transformations.
The Wittig-based approach is elegant and relies on a very powerful C-C bond-forming reaction. Its success largely depends on the efficient execution of the Wittig reaction on the heteroaromatic aldehyde. The alkylation-based approach follows a more classical C-C bond construction strategy via malonic ester synthesis and may be more familiar to many synthetic chemists.
For both pathways, the successful synthesis and purification of the key thiazole intermediates are critical. It is recommended that small-scale pilot reactions are conducted to optimize the conditions for each step before proceeding to a larger scale synthesis. The analytical characterization (NMR, MS, IR) of all intermediates is crucial to ensure the success of the overall synthesis.
References
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Gurbanov, A. V., et al. (2022). Synthesis, crystal structure and Hirshfeld surface analysis of 5-methyl-2-[(1,3-thiazol-2-yl)sulfanyl]-1,3,4-thiadiazole. Acta Crystallographica Section E: Crystallographic Communications, 78(Pt 10), 1017–1021. Available from: [Link]
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A Researcher's Guide to the Safe Disposal of 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic Acid
This guide provides a comprehensive, step-by-step protocol for the safe handling and disposal of 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid. As a specialized laboratory chemical, a specific Safety Data Sheet (SD...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides a comprehensive, step-by-step protocol for the safe handling and disposal of 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid. As a specialized laboratory chemical, a specific Safety Data Sheet (SDS) is not always readily available. Therefore, this document synthesizes procedural best practices based on the compound's primary functional groups: a thiazole derivative and a carboxylic acid. The procedures outlined are grounded in established safety protocols and regulatory standards to ensure the protection of laboratory personnel and the environment.
At all times, these guidelines must be supplemented by a thorough review of your institution's specific Environmental Health and Safety (EHS) policies and local regulations.[1][2]
Immediate Safety Profile & Hazard Assessment
Understanding the potential risks is the foundational step in safe chemical handling. The hazard profile for 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid is inferred from its constituent chemical classes.
Thiazole Derivatives : This class of heterocyclic compounds can present significant health hazards. Many are toxic if swallowed or in contact with skin, can cause serious eye irritation, and may cause respiratory irritation.[1][3] Some derivatives are suspected of causing genetic defects.[1] Thermal decomposition can release toxic and irritating gases, including nitrogen and sulfur oxides.
Carboxylic Acids : The butanoic acid moiety renders the compound acidic and potentially corrosive. It can cause severe skin burns and eye damage.[4][5] Concentrated solutions will have a low pH.
This dual-hazard nature necessitates careful handling and a robust disposal strategy that addresses both its systemic toxicity and corrosivity.
Hazard Category
Potential Risks and Causal Factors
Health Hazards
Toxicity: Harmful or toxic if swallowed, inhaled, or absorbed through the skin, based on the general profile of thiazole compounds.[1][6] Corrosivity: Causes skin and eye irritation or burns due to the carboxylic acid functional group.[5] Respiratory Irritation: Vapors or dust may irritate the respiratory system.[3]
Environmental Hazards
Aquatic Toxicity: Many heterocyclic compounds are harmful to aquatic life.[1][7] Direct release to the environment must be avoided.[1]
Physical/Chemical Hazards
Reactivity: Incompatible with strong oxidizing agents, strong bases, and amines.[6] Thermal Decomposition: Will burn, and thermal decomposition can produce hazardous gases (e.g., CO, CO₂, NOx, SOx).[1]
Step-by-Step Disposal Protocol
The correct disposal method is contingent on the form (solid, liquid), concentration, and quantity of the waste. All waste must be handled in accordance with local, state, and federal regulations.[8]
Step 1: Personal Protective Equipment (PPE)
Before handling the chemical or its waste, always wear appropriate PPE. This is the first line of defense against exposure.
Eye Protection: Safety glasses with side shields or chemical goggles are mandatory.[8]
Hand Protection: Wear chemical-resistant gloves (e.g., nitrile). Glove suitability and durability depend on the frequency and duration of contact.[8]
Body Protection: A lab coat is required. For larger quantities or potential for splashing, consider an apron or chemical-resistant suit.[6]
Work Area: All handling and preparation for disposal should occur in a well-ventilated area, preferably inside a chemical fume hood.[9]
Step 2: Waste Segregation and Containerization
Proper segregation is critical to prevent dangerous chemical reactions within waste containers. Never mix incompatible waste streams.[10]
Solid Waste:
Collect all solid waste, including contaminated consumables (e.g., weigh boats, pipette tips, absorbent paper), in a dedicated, clearly labeled hazardous waste container.[1]
The container must be made of a compatible material (e.g., high-density polyethylene) and have a secure, sealable lid.[1]
Liquid Waste:
Concentrated Solutions or Organic Solvents: Collect in a separate, labeled hazardous waste container for liquids. This container should be stored in secondary containment to prevent spills.[2][10]
Dilute Aqueous Solutions (<5%): For quantities less than 100 mL, on-site neutralization may be an option with prior EHS approval (see Step 3). Otherwise, collect as hazardous liquid waste. Do not drain-dispose of untreated solutions.[10][11]
Sharps Waste:
Any contaminated sharps (e.g., needles, broken glassware) must be disposed of in a designated, puncture-proof sharps container.[1]
Step 3: Labeling Hazardous Waste
Accurate labeling is a regulatory requirement and ensures safe handling by waste management personnel.[2]
As soon as waste is added, affix a hazardous waste tag provided by your institution's EHS department.[2]
The label must include:
The words "Hazardous Waste".
The full chemical name: "3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid".
Associated hazards (e.g., "Toxic," "Corrosive").
The approximate concentration and composition of the waste mixture.
This procedure applies only to small quantities (<100 mL) of dilute (<5%) aqueous solutions and must be approved by your institution's EHS department before implementation.
Dilution: In a chemical fume hood, further dilute the acidic solution by slowly adding it to a large beaker of cold water (at least a 1:10 ratio of acid solution to water).[9]
Neutralization: While stirring, slowly add a weak base, such as a 5% sodium bicarbonate solution. Monitor the pH using pH paper or a calibrated meter.[9]
Target pH: Continue adding the base dropwise until the pH of the solution is between 6.0 and 8.0.[10]
Disposal: Once neutralized, this solution can typically be poured down a sanitary sewer drain with a copious amount of running water (at least a 100-fold excess).[9][10]
Step 5: Storage and Final Disposal
Storage: Keep all sealed and labeled hazardous waste containers in a designated, secure waste accumulation area.[1] This area should be away from general lab traffic and incompatible materials.
Collection: Arrange for the collection of the hazardous waste through your institution's EHS department or a licensed hazardous waste contractor.[1][9] Do not exceed the storage time limits for your facility's generator status (e.g., 90 days for Large Quantity Generators).[12]
Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid.
Caption: Decision workflow for the disposal of 3-Methyl-2-(2-methyl-1,3-thiazol-5-yl)butanoic acid.
Spill Management
In the event of a spill, immediate and correct action is crucial to mitigate exposure and environmental contamination.
Evacuate & Ventilate: Alert personnel in the immediate area and ensure the space is well-ventilated. For large spills, evacuate the lab.[8]
Contain: For small spills, absorb the material with an inert absorbent such as vermiculite, dry sand, or earth.[9] Do not use combustible materials like paper towels on concentrated spills.
Neutralize (if acidic liquid): For dilute acid spills, once absorbed, you can cautiously neutralize the absorbent material with sodium bicarbonate before collection.[5]
Collect & Dispose: Carefully scoop the contaminated absorbent material into a suitable, sealed container for disposal as solid hazardous waste.[9]
Decontaminate: Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap and water. Collect all decontamination materials as solid hazardous waste.[1]
Regulatory Context
The management of laboratory chemical waste is regulated by the U.S. Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA). Many academic institutions operate under 40 CFR Part 262, Subpart K, which provides alternative, flexible requirements for managing hazardous waste in laboratories.[13][14] Key principles include making hazardous waste determinations by trained professionals, proper labeling of "unwanted material," and regular removal of waste from laboratory settings.[13][14] Your institution's EHS department is responsible for ensuring compliance with these federal and state-level regulations.[12]
References
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